An In-Depth Technical Guide to the Synthesis of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
Abstract: This technical guide provides a comprehensive overview of the principal synthetic pathways for 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, a heterocyclic compound of interest in metabolic studies and as a potenti...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract: This technical guide provides a comprehensive overview of the principal synthetic pathways for 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, a heterocyclic compound of interest in metabolic studies and as a potential scaffold in medicinal chemistry. Known informally as N-methylammeline, its structure is related to other significant triazines like melamine and the herbicide metabolite cyromazine. We will explore two robust and chemically distinct synthesis strategies: the stepwise functionalization of cyanuric chloride and the cyclization of a pre-functionalized guanylurea derivative. This document is intended for researchers, chemists, and professionals in drug development, offering detailed mechanistic insights, step-by-step experimental protocols, and a comparative analysis of the methodologies to guide laboratory-scale synthesis and potential scale-up operations.
Introduction and Strategic Overview
The 1,3,5-triazine core is a privileged scaffold in chemical sciences, finding applications from agriculture to pharmaceuticals.[1] The specific molecule, 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, presents a unique substitution pattern: an amino group, a methyl group on a ring nitrogen, and a carbonyl function (existing in a stable lactam form). This arrangement necessitates synthetic strategies that allow for precise, regioselective introduction of three different functional groups onto the triazine ring.
The selection of a synthetic pathway is governed by factors including the availability and cost of starting materials, reaction scalability, and the desired purity of the final product. This guide focuses on two field-proven approaches:
Pathway A: Sequential Nucleophilic Substitution of Cyanuric Chloride. This is a classic and highly versatile "bottom-up" approach starting from an inexpensive, commercially available building block.[2] Its success hinges on the differential reactivity of the chlorine atoms on the triazine ring, which can be selectively substituted by controlling the reaction temperature.
Pathway B: Cyclocondensation of N-Methylguanylurea. This convergent approach involves first constructing a linear precursor that already contains the required N-C-N-C-N backbone and then closing the ring with a one-carbon (C1) synthon. This pathway offers elegance and potentially fewer purification challenges if the precursor is readily accessible.[3]
We will now delve into the causality, experimental design, and validation of each pathway.
Pathway A: Stepwise Functionalization of Cyanuric Chloride
This method is arguably the most established and scalable route for producing unsymmetrically substituted 1,3,5-triazines. The underlying principle is the deactivation of the triazine ring towards further nucleophilic aromatic substitution after each chlorine atom is replaced. This allows for a controlled, stepwise reaction with different nucleophiles by progressively increasing the reaction temperature.[2]
Rationale and Mechanistic Considerations
The reactivity of the C-Cl bonds in cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) is exceptionally high. The first substitution can often be achieved at temperatures as low as 0-5 °C. The introduction of an electron-donating group, such as an amine, reduces the electrophilicity of the remaining carbon atoms, meaning a higher temperature is required for the second substitution. A third substitution requires even more forcing conditions. This provides a practical handle for selective synthesis.
The chosen sequence for this pathway is:
Monosubstitution with methylamine at 0-5 °C.
Disubstitution with ammonia at ambient to slightly elevated temperatures.
Hydrolysis of the final chlorine atom with a hydroxide base at high temperatures to yield the target product via its more stable keto-tautomer.[4]
"4-Amino-1-methyl-1,3,5-triazin-2(1H)-one" chemical properties
An In-depth Technical Guide to 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one: Properties, Synthesis, and Applications Abstract This technical guide provides a comprehensive overview of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one: Properties, Synthesis, and Applications
Abstract
This technical guide provides a comprehensive overview of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, a heterocyclic compound of significant interest to the scientific and drug development communities. As a methylated derivative of 5-azacytosine, its structural analogy to natural nucleobases positions it as a compelling candidate for investigation, particularly in oncology and epigenetics. This document delineates its chemical and physical properties, explores its structural nuances including tautomerism, proposes a detailed synthetic pathway, and outlines methods for its analytical characterization. Furthermore, it discusses its potential applications in drug development, grounded in the established biological activities of the 1,3,5-triazine scaffold. Safety, handling, and storage protocols are also detailed to ensure its proper use in a research setting.
Introduction and Nomenclature
The 1,3,5-triazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including roles as anticancer, antiviral, and antimicrobial agents.[1] 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, also known by its synonym 1-methyl-5-azacytosine, is a notable member of this class. Its structure features a triazine ring substituted with an amino group, a carbonyl group, and a methyl group on a ring nitrogen. This configuration makes it an analogue of the nucleoside cytosine, suggesting potential interactions with biological systems that process nucleic acids. Substituted 1,3,5-triazines are typically stable compounds, allowing their chemical scaffold to be retained even under vigorous reaction conditions, a stark contrast to the labile nature of the parent 1,3,5-triazine ring.
The structural representation of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one is depicted below.
Caption: Proposed workflow for the synthesis of the target compound.
Detailed Experimental Protocol
This protocol is a conceptualized procedure. Researchers must conduct their own risk assessments and optimization studies.
Objective: To synthesize 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one.
Step 1: Synthesis of 2-Amino-4,6-dichloro-1,3,5-triazine
Rationale: The first chlorine atom of cyanuric chloride is highly reactive and can be selectively substituted at low temperatures.
Procedure:
Suspend cyanuric chloride (1.0 eq) in acetone or THF in a three-neck flask equipped with a stirrer and thermometer, and cool to 0-5 °C in an ice bath.
Slowly bubble ammonia gas through the solution or add aqueous ammonia (1.0 eq) dropwise, ensuring the temperature does not exceed 5 °C.
Stir the reaction mixture for 2-4 hours at 0-5 °C.
Monitor the reaction by TLC. Upon completion, filter the resulting white precipitate (the product) and wash with cold water to remove ammonium chloride.
Dry the solid under vacuum to yield 2-amino-4,6-dichloro-1,3,5-triazine.
Step 2: N-Methylation
Rationale: Introduction of the methyl group. This step may produce a mixture of isomers that will be addressed in the final step. A suitable base is required to deprotonate one of the ring nitrogens, facilitating nucleophilic attack on the methyl iodide.
Procedure:
Dissolve the product from Step 1 (1.0 eq) in a suitable solvent like DMF or acetonitrile.
Add a non-nucleophilic base such as sodium hydride (NaH, 1.1 eq) or potassium carbonate (K₂CO₃, 1.5 eq) and stir for 30 minutes at room temperature.
Add methyl iodide (CH₃I, 1.2 eq) dropwise.
Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.
Upon completion, quench the reaction with water and extract the product with an organic solvent like ethyl acetate.
Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.
Step 3: Selective Hydrolysis
Rationale: The remaining chlorine atom is hydrolyzed to a carbonyl group. Conditions for selective substitution of a chlorine atom with a hydroxide ion are well-established for similar substrates. [4][5]This step also resolves isomeric impurities, as hydrolysis of the undesired isomer would lead to a different, separable product.
Procedure:
Dissolve the crude product from Step 2 (1.0 eq) in a water-acetonitrile mixture.
Add 10% aqueous sodium hydroxide (1.0-1.2 eq) dropwise at room temperature (20-25 °C).
[5] * Stir for 4-6 hours, monitoring the reaction by TLC.
Upon completion, neutralize the mixture with dilute HCl to a pH of ~7.
The product is expected to precipitate. Filter the solid, wash with cold water, and dry under vacuum.
Purification: The final product can be purified by recrystallization from a suitable solvent system such as ethanol/water or by column chromatography on silica gel.
Spectroscopic and Analytical Characterization
Rigorous characterization is essential to confirm the identity and purity of the synthesized compound.
Expected Spectroscopic Data
¹H NMR: The spectrum should show a characteristic singlet for the N-methyl protons (CH₃) around 3.0-3.5 ppm, a broad singlet for the amino protons (-NH₂) which is D₂O exchangeable, and potentially a signal for the ring N-H proton.
¹³C NMR: Distinct signals are expected for the methyl carbon, the two non-equivalent triazine ring carbons bonded to nitrogen, and the carbonyl carbon (C=O) at a downfield shift (>160 ppm).
Infrared (IR) Spectroscopy: Key absorption bands should be observed corresponding to N-H stretching of the amino group (~3200-3400 cm⁻¹), C=O stretching of the carbonyl group (~1700 cm⁻¹), and C=N stretching vibrations characteristic of the triazine ring (~1600-1650 cm⁻¹).
[6]* Mass Spectrometry (MS): The mass spectrum should show a prominent molecular ion peak [M]⁺ or protonated molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight (126.12).
Analytical Characterization Protocol
Sample Preparation:
NMR: Dissolve 5-10 mg of the purified compound in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CD₃OD).
IR: Prepare a sample as a KBr pellet or as a mull in Nujol.
MS: Dissolve a small amount of the sample (~0.1 mg/mL) in a solvent compatible with the ionization technique (e.g., methanol or acetonitrile for ESI-MS).
Data Acquisition: Acquire spectra using standard instrument parameters.
Analysis: Compare the obtained spectra with the predicted chemical shifts, absorption frequencies, and mass-to-charge ratios to confirm the structure of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one.
Applications in Research and Drug Development
The primary interest in 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one stems from its identity as a nucleobase analog. The related compound 5-azacytidine is an FDA-approved drug for myelodysplastic syndrome, functioning as a DNA methyltransferase (DNMT) inhibitor.
[7]
Potential Mechanism of Action: Epigenetic Modulation
It is hypothesized that, like 5-azacytidine, this compound could be metabolized and incorporated into DNA during replication. The presence of a nitrogen atom at position 5 of the ring would then trap the DNMT enzyme, leading to its irreversible inhibition and subsequent hypomethylation of the DNA. This can lead to the re-expression of silenced tumor suppressor genes, making it a promising strategy for cancer therapy.
[8]
Caption: Hypothesized mechanism of action as a DNMT inhibitor.
Broader Therapeutic Potential
Beyond oncology, 1,3,5-triazine derivatives have shown a wide spectrum of pharmacological activities. The unique substitution pattern of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one makes it a valuable scaffold for further chemical modification to explore its potential as an antiviral, antibacterial, or anti-inflammatory agent.
Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for this compound is not widely available, general precautions for handling substituted triazines and heterocyclic amine compounds should be strictly followed.
Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.
[9][10]* Handling: Handle the compound only in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors. [9][11]Avoid contact with skin, eyes, and clothing.
[10]* Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from strong oxidizing agents.
[9]* First Aid:
Skin Contact: Immediately wash the affected area with plenty of soap and water.
[11] * Eye Contact: Rinse immediately with plenty of water for at least 15 minutes and seek medical attention.
[9] * Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.
[9] * Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek medical help.
[10]
Conclusion
4-Amino-1-methyl-1,3,5-triazin-2(1H)-one is a heterocyclic compound with significant, yet underexplored, potential in the field of drug development. Its structural similarity to natural nucleosides, combined with the proven therapeutic value of the 1,3,5-triazine scaffold, marks it as a high-priority candidate for synthesis and biological evaluation. This guide provides the foundational chemical knowledge—from its core properties and reactivity to a proposed synthesis and analytical framework—necessary for researchers to begin investigating its promising applications, particularly as a potential epigenetic modulator in cancer therapy.
References
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 20580538, 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one. Available: [Link].
Bakharev, V., Gidaspov, A., et al. (2012). Synthesis of 4-amino-6-chloro-1,3,5-triazin-2(1H)-ones. Russian Chemical Bulletin, 61(1), 97-109. Available: [Link].
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National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 135399234, 4-Amino-6-methyl-1,3,5-triazin-2-ol. Available: [Link].
Cheméo (2023). Chemical Properties of 1,3,5-Triazin-2(1H)-one, 4,6-diamino- (CAS 645-92-1). Available: [Link].
Bakharev, V. V., et al. (2012). Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones. ResearchGate. Available: [Link].
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U.S. Environmental Protection Agency (2023). Substance Details for 1,3,5-Triazin-2(1H)-one, 4-amino-1-.beta.-D-ribofuranosyl-. Available: [Link].
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Gorska, K., et al. (2021). New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide Derivatives, Design, Synthesis and Anticancer Evaluation. Molecules, 26(11), 3295. Available: [Link].
El-Hamamsy, M. H., et al. (2020). Synthesis, evaluation and docking study of 1, 3, 5-triazine derivatives as cytotoxic agents against lung cancer. ResearchGate. Available: [Link].
Al-Salahi, R., et al. (2017). Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. Chemistry Central Journal, 11(1), 37. Available: [Link].
Al-Salahi, R., et al. (2015). Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. Molecules, 20(9), 16228-16244. Available: [Link].
An In-Depth Technical Guide to 4-Amino-1,3,5-triazin-2(1H)-one (5-Azacytosine) for Advanced Research
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 4-Amino-1,3,5-triazin-2(1H)-one, more commonly known as 5-azacytosine. While the specific N-methyl...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of 4-Amino-1,3,5-triazin-2(1H)-one, more commonly known as 5-azacytosine. While the specific N-methylated derivative, 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, is a molecule of interest, publicly available experimental data and a specific CAS number for this compound are not readily found. Therefore, this guide will focus on the well-documented parent compound, 5-azacytosine (CAS Number: 931-86-2), and will include a discussion on the anticipated effects of N-methylation on its chemical and biological properties.[1][2][3]
Core Compound Identification and Properties
Chemical Identity:
Identifier
Value
Systematic Name
4-Amino-1,3,5-triazin-2(1H)-one
Common Name
5-Azacytosine
CAS Number
931-86-2
Molecular Formula
C₃H₄N₄O
Molecular Weight
112.09 g/mol
Synonyms
6-Amino-1,3,5-triazin-2(1H)-one, Azacitidine Related Compound A, 5-Aza Cytosine
Physicochemical Properties:
5-Azacytosine is typically a white to off-white crystalline solid.[2] It exhibits solubility in aqueous bases and dimethyl sulfoxide (DMSO), particularly with heating.[3] The compound has a high melting point, generally recorded as over 300°C.
Synthesis and Chemical Reactivity
The synthesis of 5-azacytosine can be achieved through various methods. One common approach involves the reaction of dicyandiamide with anhydrous formic acid, followed by treatment with a dilute acid and subsequent neutralization to precipitate the product.[4]
Illustrative Synthetic Pathway:
Caption: A generalized synthetic route to 5-Azacytosine.
The 1,3,5-triazine core of 5-azacytosine is an electron-deficient aromatic system, which influences its reactivity. The amino group at the 4-position is a key functional group that can participate in various chemical transformations, including serving as a nucleophile.
Role in Drug Development and Biological Activity
5-Azacytosine is a crucial compound in medicinal chemistry, primarily recognized as a cytosine mimic.[5] This structural similarity allows it to be incorporated into DNA and RNA, leading to significant biological effects. Its derivatives are potent antiviral and anti-tumor drug candidates.[5]
The nucleoside analog of 5-azacytosine, 5-azacytidine (Azacitidine), is a clinically used DNA hypomethylating agent.[6][7] 5-Azacytidine is incorporated into DNA, where it traps DNA methyltransferases, leading to the reversal of epigenetic silencing of tumor suppressor genes.[7][8] This mechanism of action is central to its efficacy in treating myelodysplastic syndromes.[5][8]
An In-Depth Technical Guide to the Structural Analogs of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one Executive Summary The 1,3,5-triazine scaffold is a cornerstone in medicinal and agricultural chemistry, recognized as a "p...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Structural Analogs of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
Executive Summary
The 1,3,5-triazine scaffold is a cornerstone in medicinal and agricultural chemistry, recognized as a "privileged structure" due to its versatile biological activities and synthetic accessibility.[1][2] This guide focuses on the structural analogs of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, a representative of the broader aminotriazinone class. We will explore the strategic synthesis of a diverse library of analogs, rooted in the controlled reactivity of cyanuric chloride. This document provides senior researchers and drug development professionals with a comprehensive overview of synthetic methodologies, robust analytical characterization techniques, and a detailed exploration of the structure-activity relationships (SAR) that govern the therapeutic potential of these compounds. Key biological targets, such as Dihydrofolate Reductase (DHFR) and the PI3K/mTOR signaling pathway, are discussed, providing a mechanistic basis for the observed anticancer, antimicrobial, and herbicidal activities.[3][4][5] Detailed experimental protocols and data presentation are included to serve as a practical resource for laboratory application.
The 1,3,5-Triazine Core: A Foundation for Chemical Diversity
The 1,3,5-triazine (or s-triazine) ring is a six-membered aromatic heterocycle containing three nitrogen atoms at alternating positions. Its importance in drug discovery is immense, with derivatives demonstrating a wide pharmacological spectrum, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][2] The scaffold's utility stems from several key features:
Synthetic Tractability : The commercial availability and low cost of precursors like cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) make it an ideal starting point for library synthesis.[6]
Modulable Reactivity : The chlorine atoms on cyanuric chloride can be substituted sequentially with nucleophiles under controlled temperature conditions, allowing for the precise construction of mono-, di-, and tri-substituted analogs.[7][8]
Hydrogen Bonding Capability : The ring nitrogens and exocyclic substituents can act as hydrogen bond donors and acceptors, facilitating strong interactions with biological targets.[9]
These characteristics have led to the development of numerous clinically relevant molecules, validating the triazine core as a robust pharmacophore.[1]
Strategic Synthesis of 1,3,5-Triazine Analogs
The cornerstone of synthesizing a diverse library of triazine analogs is the sequential nucleophilic aromatic substitution (SNAr) reaction using cyanuric chloride as the primary building block.
The Principle of Temperature-Controlled Sequential Substitution
The three chlorine atoms on the cyanuric chloride ring are not equally reactive. The electron-withdrawing nature of the ring and the remaining chlorine atoms makes the first substitution highly favorable. Once a nucleophile replaces a chlorine, the electron-donating character of the new substituent (e.g., an amino or alkoxy group) deactivates the ring, making subsequent substitutions require more forcing conditions. This differential reactivity is the key to controlled synthesis.[8][10]
First Substitution : Typically occurs at low temperatures, around 0-5°C.
Second Substitution : Requires ambient or slightly elevated temperatures (e.g., room temperature to 40°C).
Third Substitution : Necessitates higher temperatures, often requiring reflux (e.g., 80-110°C).
This principle allows for the rational design and synthesis of non-symmetrical, tri-substituted triazines, which is crucial for fine-tuning biological activity.
General Experimental Workflow for Analog Synthesis
The following diagram and protocol outline a typical workflow for creating a non-symmetrical, tri-substituted 1,3,5-triazine library.
Caption: General workflow for sequential SNAr synthesis of triazine analogs.
Detailed Protocol: Synthesis of a Tri-substituted Triazine Derivative
This protocol describes the sequential substitution of cyanuric chloride with three different amines.
Materials:
Cyanuric chloride (TCT)
Amine 1 (1.0 eq)
Amine 2 (1.0 eq)
Amine 3 (1.1 eq)
N,N-Diisopropylethylamine (DIEA) or Triethylamine (Et₃N)
Solvent: 1,4-Dioxane, Dichloromethane (DCM), or Tetrahydrofuran (THF)
Standard glassware for organic synthesis
Procedure:
Step 1: First Substitution (0-5°C)
Dissolve cyanuric chloride (1.0 eq) in the chosen solvent inside a round-bottom flask equipped with a magnetic stirrer and cool the solution to 0°C in an ice bath.
Add Amine 1 (1.0 eq) to the stirring solution.
Add DIEA (1.0 eq) dropwise, maintaining the temperature below 5°C. The base neutralizes the HCl byproduct.
Stir the reaction at 0°C for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[10]
Causality Note: Performing this step at low temperature is critical to ensure mono-substitution and prevent the formation of di-substituted byproducts.
Step 2: Second Substitution (Room Temperature)
To the reaction mixture containing the mono-substituted intermediate, add Amine 2 (1.0 eq).
Add a second equivalent of DIEA (1.0 eq) dropwise.
Allow the reaction to warm to room temperature and stir for 2-12 hours, again monitoring by TLC until the starting material is consumed.[8]
Step 3: Third Substitution (Elevated Temperature)
Add Amine 3 (1.1 eq) and a third equivalent of DIEA to the mixture.
Heat the reaction to reflux (typically 80-100°C) and maintain for 4-24 hours.[8]
Causality Note: The deactivating effect of the first two substituents necessitates thermal energy to drive the final substitution to completion.
Workup and Purification:
Cool the reaction mixture to room temperature.
If a precipitate (the amine hydrochloride salt) has formed, remove it by filtration.
Concentrate the filtrate under reduced pressure.
Redissolve the crude residue in an organic solvent like ethyl acetate and wash sequentially with water and brine.
Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.
Purify the final product using flash column chromatography or recrystallization to yield the pure tri-substituted triazine.[11]
Analytical Characterization of Triazine Analogs
Unambiguous characterization of synthesized analogs is paramount. A combination of spectroscopic and chromatographic techniques is employed to confirm the structure and purity of the final compounds.
Overview of Analytical Techniques
The choice of analytical method depends on the information required, from structural confirmation to quantitative analysis of residues in complex matrices.
Technique
Primary Use
Strengths
Limitations
Reference
NMR Spectroscopy
Structural Elucidation
Provides detailed information on molecular framework (¹H, ¹³C)
Source Temperature: Set according to instrument specifications (e.g., 500°C).
Data Acquisition: Use Multiple Reaction Monitoring (MRM) for highest sensitivity and selectivity. First, perform a full scan to identify the protonated molecular ion [M+H]⁺. Then, perform a product ion scan to identify characteristic fragment ions. Finally, set up MRM transitions (precursor ion -> product ion) for quantification.
Data Analysis:
Confirm the identity of the synthesized compound by matching the retention time and the MRM transitions with a reference standard (if available).
The mass spectrum should show a clear peak for the [M+H]⁺ ion, confirming the correct molecular weight.
Structure-Activity Relationships (SAR) of Triazine Analogs
SAR analysis relates the chemical structure of a molecule to its biological activity, guiding the optimization of lead compounds.[15][16] For 1,3,5-triazines, the substituents at the 2, 4, and 6 positions are the primary drivers of potency and selectivity.
Anticancer Activity
Many triazine analogs exhibit potent anticancer activity, often by targeting key enzymes in cell proliferation pathways.[2]
Target: Dihydrofolate Reductase (DHFR)
DHFR is crucial for the synthesis of nucleotides, and its inhibition halts DNA replication in rapidly dividing cancer cells.[3] Tri-amino-substituted 1,3,5-triazines have been identified as potent DHFR inhibitors.[17]
SAR Insights :
The presence of multiple amino groups is often critical for binding to the active site of DHFR.
Introducing bulky heterocyclic moieties, such as phenylthiazole or triazole-thiol groups, at the 2-position can significantly enhance cytotoxicity.[3]
The specific substitution pattern on aryl rings attached to the triazine core can modulate activity, with electron-withdrawing or donating groups influencing binding affinity.
Compound Structure (Example)
Target Cell Line
IC₅₀ (nM)
Reference
N²-(4-phenylthiazol-2-yl)-1,3,5-triazine-2,4,6-triamine analog
Target: PI3K/mTOR Pathway
The PI3K/mTOR pathway is a critical signaling cascade that regulates cell growth and survival and is often dysregulated in cancer. Morpholine-substituted triazines are recognized as potent inhibitors of this pathway.[4]
Caption: Simplified PI3K/mTOR pathway showing inhibition by triazine analogs.
SAR Insights :
The morpholine moiety appears to be a key pharmacophore for PI3K inhibition.[4]
Variations at other positions, such as introducing piperazine or thiomorpholine groups, can modulate the selectivity and potency against different cancer cell lines (e.g., lung vs. breast).[4]
Herbicidal Activity
The diaminotriazines, such as Atrazine and Simazine, are well-known herbicides.[8] Their primary mode of action is the inhibition of photosystem II electron transport in plants.[5]
SAR Insights :
The nature of the alkylamino side chains at the 4- and 6-positions is critical. Small alkyl groups like ethyl and isopropyl are common in active herbicides.
A chlorine atom at the 2-position is often required for high activity.
Stereochemistry can play a significant role; for some chiral triazines, the (S)-enantiomers preferentially inhibit photosystem II, while the (R)-enantiomers may act on entirely different targets like mitosis.[5]
Other Biological Activities
The versatility of the triazine scaffold extends to other therapeutic areas:
Antimicrobial Agents : By modifying substituents, triazine derivatives have been developed with potent activity against various bacterial and fungal strains.[19]
CNS Agents : Triazine analogs bearing indole or tryptamine moieties have been designed as selective ligands for serotonin receptors (e.g., 5-HT₇), showing potential for the treatment of depression.[20][21]
Conclusion and Future Perspectives
The 1,3,5-triazine scaffold, exemplified by the class of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one analogs, remains a highly productive platform for the discovery of new therapeutic and agrochemical agents. The synthetic strategy of temperature-controlled sequential substitution of cyanuric chloride provides a reliable and versatile route to vast chemical diversity. Structure-activity relationship studies have revealed key structural motifs responsible for potent and selective inhibition of targets like DHFR, PI3K, and photosystem II.
Future research should focus on exploring novel substitutions with complex heterocyclic and chiral moieties to enhance target specificity and reduce off-target effects. The application of modern synthetic techniques, such as microwave-assisted and flow chemistry, can accelerate the generation of diverse libraries for high-throughput screening.[7] Furthermore, detailed molecular modeling and QSAR studies will be instrumental in rationally designing next-generation triazine derivatives with improved efficacy and safety profiles.[3]
References
A complete list of all sources cited within this document, including titles, sources, and verifiable URLs.
A Comparative Guide to Analytical Methods for the Characterization of 2-Chloro-4-methoxy-1,3,5-triazine Derivatives. (n.d.). Benchchem.
1,3,5-Triazine: Recent Development in Synthesis of its Analogs and Biological Profile. (n.d.). Bentham Science.
Application Notes and Protocols: Reaction of 2-Chloro-4-methoxy-1,3,5-triazine with Amines for Pharmaceutical Research and Devel. (n.d.). Benchchem.
One-pot synthesis of 1,3,5-triazine-2,4-dithione derivatives via three-component reactions. (2020, June 24). Beilstein Journal of Organic Chemistry.
Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. (2025, June 2). MDPI.
Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. (n.d.). Molecules.
Application Notes and Protocols for the Analysis of Triazine Derivatives in Food Matrices. (n.d.). Benchchem.
1,3,5-Triazine Analogs: A Potent Anticancer Scaffold. (n.d.). Bentham Science.
4-Amino-1-methyl-1,3,5-triazin-2(1H)-one. (n.d.). PubChem, National Institutes of Health.
Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. (2016, April 30). Journal of Applied Pharmaceutical Science.
SYNTHESIS AND CHARACTERIZATION OF NOVEL TRIAZINE COMPOUND AND THEIR BIOLOGICAL STUDIES. (2021). Rasayan Journal of Chemistry.
Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity. (2020, June 11). MDPI.
Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. (2025, October 16). ResearchGate.
A Convenient Synthesis of Trisubstituted 1,3,5-triazine Derivatives and their Antimicrobial Screening. (2026, February 8). Der Pharma Chemica.
1,3,5-triazine derivatives as potential anticancer agents against Lung and Breast cancer cell lines: Synthesis, biological evaluation, and structure-based drug design studies. (2024, July 1). CoLab.
Chemical structures of target 1,3,5-triazine derivatives (series A & B) and model compounds. (n.d.).
Hydrogen-Bonded Rosettes of Aminotriazines for Selective-Ion Recognition. (2019, November 11). The Journal of Physical Chemistry C.
Synthesis, Characterisation and Biological Assessment of 2,4,6-Trisubstituted 1,3,5-Triazine Derivatives. (2025, September 30). Journal of Advanced Scientific Research.
Aminotriazines with indole motif as novel, 5-HT7 receptor ligands with atypical binding mode. (2020, November 15). Bioorganic Chemistry.
Triaziflam and Diaminotriazine derivatives affect enantioselectively multiple herbicide target sites. (2001, July 15). Pest Management Science.
Design, synthesis and biological activity of new aminotriazine derivatives as selective 5-HT 7 receptor ligands. (2020, March 26). Morressier.
Structure-activity relationships (SAR) of triazine derivatives: Promising antimicrobial agents. (2020, January 1). European Journal of Medicinal Chemistry.
Recent Advances in the Biological Activity of s-Triazine Core Compounds. (2022, February 12). MDPI.
Structure Activity Relationships. (2005, May 15). Drug Design Org.
"4-Amino-1-methyl-1,3,5-triazin-2(1H)-one" spectroscopic data (NMR, IR, MS)
An In-Depth Technical Guide to the Spectroscopic Characterization of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one Introduction 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one is a heterocyclic compound belonging to the triazine cla...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Spectroscopic Characterization of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
Introduction
4-Amino-1-methyl-1,3,5-triazin-2(1H)-one is a heterocyclic compound belonging to the triazine class of molecules. Triazine derivatives are of significant interest in medicinal chemistry and drug development due to their diverse biological activities, which include anticancer, antiviral, and antimicrobial properties[1]. The precise structural elucidation of these compounds is paramount for understanding their structure-activity relationships and for ensuring the quality and purity of synthesized materials. This guide provides a comprehensive overview of the expected spectroscopic characteristics of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). As a Senior Application Scientist, this document is intended to serve as a practical resource for researchers and scientists in the field, offering not only predicted data but also the underlying principles and experimental methodologies.
Molecular Structure and Key Features
The structure of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one contains a triazine ring, a carbonyl group, an amino group, and a methyl group. These functional groups give rise to distinct signals in various spectroscopic analyses, allowing for its unambiguous identification. The potential for tautomerism in aminotriazines can sometimes lead to complex spectra, but for this specific structure, the keto-amino form is expected to be the predominant tautomer[2].
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique for determining the structure of organic molecules in solution. For 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, both ¹H and ¹³C NMR will provide crucial information about the number and connectivity of hydrogen and carbon atoms.
Predicted ¹H NMR Spectrum
The ¹H NMR spectrum is expected to show distinct signals for the protons of the methyl group and the amino group. The chemical shifts are influenced by the electronic environment of the protons.
Proton
Predicted Chemical Shift (δ, ppm)
Multiplicity
Integration
Notes
N-CH₃
3.2 - 3.5
Singlet
3H
The methyl group is attached to a nitrogen atom within the triazine ring, leading to a downfield shift.
-NH₂
5.0 - 7.0
Broad Singlet
2H
The chemical shift of amine protons can be highly variable and is dependent on solvent, concentration, and temperature. The signal is often broad due to quadrupole broadening and chemical exchange.
Causality Behind Experimental Choices: The choice of a deuterated solvent is critical for ¹H NMR. Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are common choices. DMSO-d₆ is often preferred for compounds with exchangeable protons like those in an amino group, as it can slow down the exchange rate and result in sharper signals. The addition of a drop of D₂O can be used to confirm the assignment of the -NH₂ peak, as the protons will exchange with deuterium, causing the signal to disappear from the spectrum.
Experimental Protocol for ¹H NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in an NMR tube.
Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.
Data Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.
Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction.
Analysis: Integrate the peaks to determine the relative number of protons and analyze the chemical shifts and multiplicities to assign the signals to the corresponding protons in the molecule.
Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum will provide information about the carbon framework of the molecule. Each unique carbon atom will give rise to a distinct signal.
Carbon
Predicted Chemical Shift (δ, ppm)
Notes
N-CH₃
25 - 35
The methyl carbon is in the typical range for an N-alkyl group.[3][4]
C=O
150 - 160
The carbonyl carbon is significantly deshielded and appears downfield.[5]
C-NH₂
160 - 170
The carbon atom attached to the amino group and part of the triazine ring is expected at a low field.[5][6]
N-C-N
165 - 175
The remaining carbon in the triazine ring, flanked by two nitrogen atoms, will be the most downfield signal.[5][7]
Trustworthiness of the Protocol: To ensure the accuracy of the ¹³C NMR data, a broadband proton-decoupled spectrum is typically acquired. This simplifies the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom. For more detailed structural information, advanced NMR experiments like DEPT (Distortionless Enhancement by Polarization Transfer) can be performed to differentiate between CH, CH₂, and CH₃ groups.
Experimental Protocol for ¹³C NMR Spectroscopy
Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy. A higher concentration may be required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope.
Instrument Setup: Configure the spectrometer for ¹³C NMR acquisition.
Data Acquisition: Acquire a broadband proton-decoupled ¹³C NMR spectrum. A larger number of scans will be necessary compared to ¹H NMR.
Data Processing: Process the data similarly to the ¹H NMR spectrum.
Analysis: Assign the chemical shifts to the corresponding carbon atoms in the molecule based on predicted values and knowledge of chemical shift trends.[5][6]
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one is expected to show characteristic absorption bands for the N-H, C=O, and C-N bonds.
Predicted IR Spectrum
Functional Group
Predicted Absorption Range (cm⁻¹)
Intensity
Notes
N-H Stretch
3100 - 3400
Medium-Strong, Broad
Characteristic of the amino group. The presence of two bands in this region would indicate asymmetric and symmetric stretching.[8]
C-H Stretch
2900 - 3000
Weak-Medium
From the methyl group.
C=O Stretch
1650 - 1750
Strong
A strong absorption band characteristic of the carbonyl group in the triazinone ring.[2]
Stretching vibrations of the C-N bonds within the ring and to the methyl group.
Authoritative Grounding: The interpretation of IR spectra is based on well-established correlation tables that link absorption frequencies to specific functional groups. The predicted values are consistent with data for similar amino- and oxo-substituted triazines.[2][9]
Experimental Protocol for IR Spectroscopy
Sample Preparation: For a solid sample, the most common method is to prepare a KBr (potassium bromide) pellet. Mix a small amount of the sample with dry KBr powder and press it into a transparent disk. Alternatively, an ATR (Attenuated Total Reflectance) accessory can be used, which requires minimal sample preparation.
Background Spectrum: Acquire a background spectrum of the empty sample compartment (or the KBr pellet without the sample) to subtract any atmospheric or instrumental interferences.
Sample Spectrum: Place the sample in the IR spectrometer and acquire the spectrum.
Data Analysis: The resulting spectrum will show absorption bands corresponding to the vibrational frequencies of the functional groups in the molecule.
Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It provides information about the molecular weight of the compound and can also offer structural clues based on the fragmentation pattern.
Predicted Mass Spectrum
Ion
Predicted m/z
Notes
[M]⁺
126.06
The molecular ion peak, corresponding to the molecular weight of the compound (C₄H₆N₄O).
[M-CH₃]⁺
111.04
Loss of the methyl group.
[M-HNCO]⁺
83.05
A common fragmentation pathway for triazinones involving the loss of isocyanic acid.[9][10]
Self-Validating System: High-resolution mass spectrometry (HRMS) can be used to determine the exact mass of the molecular ion, which can then be used to confirm the elemental composition of the molecule with high accuracy. This provides a strong validation of the compound's identity.
Experimental Protocol for Mass Spectrometry
Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or coupled with a chromatographic technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).
Ionization: An appropriate ionization technique must be chosen. Electron Ionization (EI) is a common hard ionization technique that provides detailed fragmentation patterns. Electrospray Ionization (ESI) is a softer ionization technique often used with LC-MS that typically produces a prominent molecular ion peak.
Mass Analysis: The ions are separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole, time-of-flight).
Detection: The separated ions are detected, and a mass spectrum is generated.
Data Analysis: The molecular ion peak is identified to determine the molecular weight. The fragmentation pattern is analyzed to gain structural information.
Visualization of Workflows
Spectroscopic Analysis Workflow
Caption: Workflow for the spectroscopic analysis and structural elucidation of a chemical compound.
Logic of NMR Signal Assignment
Caption: Correlation between the molecular structure and predicted NMR signals.
Conclusion
The comprehensive spectroscopic analysis of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one through NMR, IR, and MS techniques provides a robust framework for its structural confirmation. The predicted data, based on established principles and comparison with related compounds, offers a reliable guide for researchers. By following the detailed experimental protocols and understanding the rationale behind the data interpretation, scientists can confidently identify and characterize this and similar triazine derivatives, which is a critical step in the advancement of drug discovery and development.
References
Almatarneh, M. H., Abu-Saleh, A. A., & Elayan, I. A. (2017). Mechanistic and spectral investigation on the deamination of ammeline and ammelide. Computational and Theoretical Chemistry, 1117, 92-99.
Bakharev, V. V., et al. (2012). Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones. Russian Chemical Bulletin, 61(1), 97-109. [Link]
Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of methylamine. [Link]
E3S Web of Conferences. (2020). Study of the spectra of asymmetric triazines with growth-stimulating activity. [Link]
El-Faham, A., et al. (2021). Synthesis, and Molecular Structure Investigations of a New s-Triazine Derivatives Incorporating Pyrazole/Piperidine/Aniline Moieties. Crystals, 11(12), 1500. [Link]
MDPI. (2022, September 23). 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion. [Link]
OpenStax. (2023, September 20). 13.11 Characteristics of 13C NMR Spectroscopy. [Link]
"4-Amino-1-methyl-1,3,5-triazin-2(1H)-one" in vitro assay protocol
Application Note & Protocol Topic: In Vitro Assay Protocol for 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one Audience: Researchers, scientists, and drug development professionals. A Foundational In Vitro Bioactivity Profile o...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol
Topic: In Vitro Assay Protocol for 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
Audience: Researchers, scientists, and drug development professionals.
A Foundational In Vitro Bioactivity Profile of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one: A Cellular Viability Assessment using the MTT Assay
Introduction
The 1,3,5-triazine scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a vast spectrum of biological activities, including anticancer, antiviral, and enzyme inhibition properties.[1][2] 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, also known as 1-methyl-5-azacytosine, is a member of this versatile class of heterocyclic compounds.[3] Given the broad potential bioactivity of the triazine core, a primary assessment of the compound's effect on cell health is a critical first step in any drug discovery or toxicological screening cascade.
This guide provides a detailed protocol for conducting a preliminary in vitro evaluation of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay is a robust, widely adopted, and cost-effective method for assessing metabolic activity, which serves as a reliable proxy for cell viability and proliferation.[4][5] The results from this assay will establish a foundational dose-response profile and determine the compound's 50% inhibitory concentration (IC50), a key parameter for guiding subsequent mechanistic studies.
Assay Principle: The MTT Reduction Pathway
The scientific basis of the MTT assay is the enzymatic reduction of the yellow tetrazolium salt, MTT, into insoluble purple formazan crystals. This conversion is catalyzed by mitochondrial dehydrogenases, primarily succinate dehydrogenase, within metabolically active, viable cells.[4][6] Therefore, the quantity of formazan produced is directly proportional to the number of living cells. Dead cells lack the necessary enzymatic activity to perform this conversion.[7] The insoluble formazan crystals are subsequently solubilized, and the absorbance of the resulting colored solution is measured spectrophotometrically, providing a quantitative measure of cell viability.[8]
Caption: High-level workflow for the MTT cytotoxicity assay.
Phase 1: Preparation and Cell Seeding
Compound Stock Preparation:
Accurately weigh the required amount of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one.
Dissolve in cell culture grade DMSO to create a high-concentration stock solution (e.g., 50-100 mM). Ensure complete dissolution.
Causality: DMSO is a common solvent for organic molecules. A high-concentration stock minimizes the volume of solvent added to cell cultures, preventing solvent-induced cytotoxicity. The final DMSO concentration in the culture medium should not exceed 0.1%.
[9] * Aliquot the stock solution and store at -20°C to maintain stability.
MTT Reagent Preparation:
Dissolve MTT powder in sterile PBS (pH 7.4) to a final concentration of 5 mg/mL.
[5][8] * Sterilize the solution by passing it through a 0.22 µm syringe filter.
Store in light-protected aliquots at -20°C. Repeated freeze-thaw cycles should be avoided.
Cell Culture and Seeding:
Culture your chosen cell line in complete medium until it reaches approximately 80% confluency (logarithmic growth phase).
[5] * Harvest the cells using Trypsin-EDTA, neutralize with complete medium, and centrifuge to obtain a cell pellet.
Resuspend the cells in fresh complete medium and perform a cell count.
Dilute the cell suspension to the optimal seeding density (typically 5,000–10,000 cells per well, determined empirically for each cell line) in a final volume of 100 µL per well in a 96-well plate.
[7] * Incubate the plate for 18-24 hours at 37°C and 5% CO2 to allow cells to adhere and resume normal growth.
Phase 2: Compound Treatment and Incubation
Preparation of Working Solutions:
On the day of treatment, thaw the compound stock solution.
Prepare a series of serial dilutions of the compound in complete cell culture medium. A typical concentration range might be 0.1, 1, 10, 50, 100, and 200 µM.
Crucially, prepare a "Vehicle Control" solution containing the same final concentration of DMSO as the highest compound concentration, but without the compound itself.
Plate Layout and Treatment:
Design a plate map that includes blanks, vehicle controls, and test compound concentrations, each in triplicate or quadruplicate for statistical robustness.
Blank Wells: Contain 100 µL of medium only (no cells). These are used for background subtraction.
Vehicle Control Wells: Contain cells treated with the vehicle (e.g., 0.1% DMSO in medium). This represents 100% cell viability.
Test Wells: Contain cells treated with the various concentrations of the test compound.
Carefully remove the old medium from the wells and add 100 µL of the appropriate treatment solution to each well.
Return the plate to the incubator for the desired exposure period (e.g., 24, 48, or 72 hours).
Plate Layout Example (Columns 1-6)
Column 1
Column 2
Column 3
Column 4
Column 5
Column 6
Row A
Blank
Vehicle Ctrl
Cmpd 0.1 µM
Cmpd 1 µM
Cmpd 10 µM
Cmpd 50 µM
Row B
Blank
Vehicle Ctrl
Cmpd 0.1 µM
Cmpd 1 µM
Cmpd 10 µM
Cmpd 50 µM
Row C
Blank
Vehicle Ctrl
Cmpd 0.1 µM
Cmpd 1 µM
Cmpd 10 µM
Cmpd 50 µM
...
...
...
...
...
...
...
Phase 3: Assay Development and Data Acquisition
MTT Incubation:
After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL).
[6][7] * Return the plate to the incubator for 2-4 hours. During this time, viable cells will form visible purple formazan crystals.
[8]
Formazan Solubilization:
Carefully aspirate the medium from all wells without disturbing the formazan crystals.
Add 150 µL of DMSO to each well to dissolve the crystals.
[7] * Place the plate on an orbital shaker for 10-15 minutes at a low speed to ensure complete solubilization.
[4]
Absorbance Measurement:
Measure the absorbance of each well at 570 nm using a microplate spectrophotometer.
[4][6] * A reference wavelength of 630 nm can be used to subtract background absorbance, though it is not always necessary.
[6]
Data Analysis and Interpretation
Background Correction:
Calculate the average absorbance of the blank wells.
Subtract this average blank absorbance from the absorbance reading of all other wells.
Calculating Percent Viability:
Calculate the average absorbance of the (background-corrected) vehicle control wells. This value represents 100% viability.
For each compound concentration, calculate the percent viability using the following formula:
% Viability = (Absorbance of Treated Well / Average Absorbance of Vehicle Control) x 100
Determining the IC50 Value:
Plot the % Viability (Y-axis) against the log of the compound concentration (X-axis).
Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) in a suitable software package (e.g., GraphPad Prism) to fit a dose-response curve and calculate the IC50 value. The IC50 is the concentration of the compound that reduces cell viability by 50%.
Troubleshooting Common Issues
Problem
Potential Cause
Recommended Solution
High Background Signal
Contamination of medium or reagents; MTT reduction by components in the medium.
Use fresh, sterile reagents. Ensure phenol red or serum interference is accounted for with proper blanks. [4]
Optimize the initial cell seeding density. Increase the MTT incubation time (up to 4 hours). [5][8]
Inconsistent Replicates
Uneven cell seeding; pipetting errors; edge effects on the plate.
Ensure the cell suspension is homogenous before seeding. Use a multichannel pipette carefully. Avoid using the outermost wells of the plate.
Vehicle Control Shows Toxicity
DMSO concentration is too high.
Ensure the final DMSO concentration in the wells does not exceed 0.1%. [9]
Expert Insight: Beyond the Primary Screen
A significant reduction in cell viability warrants further investigation to elucidate the mechanism of action. Based on the IC50 value obtained from the MTT assay, subsequent experiments can provide deeper insights:
Cytotoxicity vs. Cytostatic Effects: The MTT assay reflects metabolic activity but does not distinguish between cell death (cytotoxicity) and inhibition of proliferation (cytostatic effect). A direct cell counting assay or a membrane integrity assay can differentiate these outcomes.
Membrane Integrity Assessment (LDH Assay): To confirm if cell death occurs via necrosis or late-stage apoptosis, a Lactate Dehydrogenase (LDH) release assay can be performed. LDH is a cytosolic enzyme released upon membrane rupture.
[10]* Apoptosis Detection (Caspase-3/7 Assay): To determine if the compound induces programmed cell death, an assay measuring the activity of executioner caspases 3 and 7 can be employed.
[11]* Enzyme Inhibition Assays: Given that many triazine derivatives act as enzyme inhibitors,[12][13][14] if a specific enzyme target is hypothesized (e.g., kinases, proteases, MAO), a direct in vitro enzyme inhibition assay should be conducted to determine if the observed cytotoxicity is linked to the inhibition of a specific molecular target.
By following this comprehensive protocol, researchers can generate a reliable and foundational in vitro bioactivity profile for 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, providing the essential data needed to drive further research and development.
References
Di Stefano, A., et al. (2015). Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. MDPI. Available at: [Link]
Pharmaffiliates. (n.d.). CAS No : 931-86-2 | Product Name : 4-Amino-1,3,5-triazin-2(5H)-one. Available at: [Link]
PubChem. (n.d.). 4-Amino-6-methyl-1,3,5-triazin-2-ol. National Center for Biotechnology Information. Available at: [Link]
U.S. Environmental Protection Agency (EPA). (2025). 1,3,5-Triazin-2(1H)-one, 4-amino-6-(methylamino)- - Substance Details - SRS. Available at: [Link]
Promega. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. National Center for Biotechnology Information (NCBI). Available at: [Link]
National Center for Biotechnology Information (NCBI). (2013). Cell Viability Assays. Assay Guidance Manual - NCBI Bookshelf. Available at: [Link]
Litim, B., et al. (2025). Different biological activities displayed by 1,3,5‐triazine. ResearchGate. Available at: [Link]
Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Available at: [Link]
Bakharev, V.V., et al. (2012). Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones. ResearchGate. Available at: [Link]
Royal Society of Chemistry. (n.d.). Protocol for enzyme assays. Available at: [Link]
Sartorius. (n.d.). Incucyte® Cytotoxicity Assays for Live-Cell Analysis. Available at: [Link]
Shard, A., et al. (2023). Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations. MDPI. Available at: [Link]
Adedayo, B.C., et al. (2021). Inhibition of the in vitro Activities of α-Amylase and Pancreatic Lipase by Aqueous Extracts of Amaranthus viridis, Solanum macrocarpon and Telfairia occidentalis Leaves. Frontiers in Pharmacology. Available at: [Link]
El-Gamal, M.I., et al. (2016). Synthesis and in vitro anticancer evaluation of some 4,6-diamino-1,3,5-triazine-2-carbohydrazides as Rad6 ubiquitin conjugating enzyme inhibitors. PubMed. Available at: [Link]
Wang, B-L., et al. (2023). Design, Synthesis, and Anti-PVY Biological Activity of 1,3,5-Triazine Derivatives Containing Piperazine Structure. MDPI. Available at: [Link]
Ohlendorf, D., et al. (n.d.). 2.3. 1,3,5-Triazines. Science of Synthesis. Available at: [Link]
Reyes-Munguía, A., et al. (2022). ASSESSMENT OF α-AMYLASE INHIBITION ACTIVITY BY AN OPTIMIZED AND VALIDATED IN VITRO MICROSCALE METHOD. SciELO. Available at: [Link]
precisionFDA. (n.d.). 4-Amino-1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-1,3,5-triazin-2(1H)-one. Available at: [Link]
Creative Bioarray. (n.d.). MTT Analysis Protocol. Available at: [Link]
Cellculture2 - Altervista. (2024). The MTT assay, a cell viability test. Available at: [Link]
Application Note: Investigating the Anti-neoplastic Activity of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one in Cancer Cell Lines
Abstract This guide provides a comprehensive framework for researchers investigating the anti-cancer properties of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, a cytosine analogue belonging to the s-triazine class of hetero...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This guide provides a comprehensive framework for researchers investigating the anti-cancer properties of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, a cytosine analogue belonging to the s-triazine class of heterocyclic compounds. The 1,3,5-triazine scaffold is a recognized pharmacophore in the development of novel anti-cancer agents.[1] This document outlines the theoretical mechanism of action, rooted in epigenetic modification via DNA methyltransferase (DNMT) inhibition, and provides detailed, field-tested protocols for assessing its efficacy in in vitro cancer models. We present methodologies for determining cytotoxic activity, validating the mechanism of action through protein depletion and gene re-expression analysis, and offer insights into experimental design and data interpretation for drug development professionals.
Introduction and Mechanism of Action
4-Amino-1-methyl-1,3,5-triazin-2(1H)-one is a structural analogue of 5-azacytosine. Its parent compounds, 5-azacytidine (Azacitidine) and its deoxy-derivative decitabine, are potent DNA methyltransferase inhibitors (DNMTi) approved for treating myelodysplastic syndromes (MDS).[2] These agents function as cytosine mimics that, upon incorporation into DNA, covalently trap DNMT enzymes.[3] This trapping leads to the degradation of DNMTs, preventing the maintenance of DNA methylation patterns during cell replication.[4]
The downstream consequence is a global and promoter-specific hypomethylation of the genome.[5] In cancer, the promoter regions of tumor suppressor genes (TSGs) are often hypermethylated, leading to their transcriptional silencing.[6] By reversing this hypermethylation, DNMT inhibitors can trigger the re-expression of silenced TSGs, such as those involved in cell cycle control (e.g., CDKN2A), apoptosis, and immune recognition, thereby restoring critical anti-tumor functions.[4][5] It is hypothesized that 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one acts via this established mechanism.
Causality Explanation: The central hypothesis is that the triazine ring structure mimics cytosine sufficiently to be recognized by cellular machinery and incorporated into DNA. Once incorporated, the nitrogen at the 5-position of the ring forms an irreversible covalent bond with the catalytic site of DNMT1, the primary maintenance methyltransferase. This "trapping" marks the enzyme for proteasomal degradation, leading to a passive, replication-dependent loss of methylation marks on newly synthesized DNA strands. The resulting hypomethylation allows transcription factors to access previously silenced TSG promoters, reactivating their expression and inducing anti-neoplastic effects like cell cycle arrest and apoptosis.[4]
Caption: Hypothesized mechanism of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one.
Experimental Planning and Design
Robust and reproducible data begins with meticulous planning. The following considerations are critical for designing experiments with DNMT inhibitors.
Compound Preparation and Stability: The triazine ring can be susceptible to hydrolysis in aqueous solutions. It is imperative to prepare fresh stock solutions of the compound in a suitable solvent (e.g., DMSO) and make final dilutions in culture medium immediately before use. Store stock solutions in small aliquots at -80°C to minimize freeze-thaw cycles.
Cell Line Selection: The choice of cancer cell lines significantly impacts experimental outcomes. Consider using:
Hematological Malignancies: Cell lines like SKM-1 (MDS) or multiple myeloma (MM) lines are known to be sensitive to DNMT inhibitors.[6][7]
Solid Tumors: Cell lines with known TSG promoter hypermethylation (e.g., HCT116 colon cancer, which has a hypermethylated CDKN2A promoter) are excellent models.
Paired Cell Lines: If available, using DNMT1 wild-type (WT) and knockout (KO) cell lines (e.g., HCT116 DNMT1-/-) provides a powerful genetic control to validate that the compound's effect is on-target.[8]
Dose-Response and Time-Course Strategy: DNMT inhibitors act in a replication-dependent manner. Therefore, effects on cell viability and gene expression may only become apparent after several cell cycles.
Initial Cytotoxicity Screening (IC50): A 72-hour exposure is a standard starting point.[6] Use a wide, logarithmic dose range (e.g., 0.1 µM to 100 µM) to capture the full dose-response curve.
Mechanistic Studies: Treatment for 48-72 hours is typically sufficient to observe DNMT1 protein depletion and initial changes in gene expression.[8]
This protocol details the use of a tetrazolium-based (MTT) assay to determine the half-maximal inhibitory concentration (IC50) of the compound, a key measure of its potency. The principle relies on the reduction of a yellow tetrazolium salt by mitochondrial dehydrogenases in metabolically active, viable cells to form a purple formazan product.[9]
Caption: Experimental workflow for IC50 determination using an MTT assay.
Step-by-Step Methodology
Cell Seeding: Seed cancer cells in a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 3,000-8,000 cells/well) in 100 µL of complete culture medium. Include wells with medium only for background control. Incubate for 24 hours at 37°C, 5% CO2.
Compound Preparation: Prepare a 2X working concentration series of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one by serial dilution in complete medium from a concentrated stock. Also prepare a 2X vehicle control (e.g., 0.2% DMSO in medium).
Treatment: Carefully remove 100 µL of medium from each well and add 100 µL of the 2X compound dilutions or vehicle control to the appropriate wells, resulting in a final volume of 200 µL and a 1X final drug concentration.
Incubation: Incubate the plate for 72 hours at 37°C, 5% CO2.
MTT Addition: Add 20 µL of 5 mg/mL MTT solution in sterile PBS to each well.[10]
Formazan Development: Incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to insoluble purple formazan crystals.
Solubilization: Carefully aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Mix thoroughly by gentle pipetting or shaking.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis:
Subtract the average absorbance of the medium-only wells from all other values.
Normalize the data by expressing the absorbance of treated wells as a percentage of the vehicle-treated control wells (% Viability).
Plot % Viability against the log of the compound concentration and fit a non-linear regression curve (log[inhibitor] vs. response) to calculate the IC50 value.
Example Data Presentation
Cell Line
Known Status
IC50 of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one (µM)
HCT116
Colon Cancer, DNMT1 WT
2.5
HCT116 DKO
Colon Cancer, DNMT1/3b-/-
> 100
SKM-1
Myelodysplastic Syndrome
1.8
MCF-7
Breast Cancer
15.7
Trustworthiness Insight: The inclusion of the HCT116 DNMT1/3b double knockout (DKO) cell line serves as a crucial self-validating control.[8] A significantly higher IC50 value in this line strongly suggests that the compound's cytotoxicity is dependent on the presence of DNMT enzymes, validating its on-target activity.
Mechanistic Validation Protocols
Confirming that the observed cytotoxicity is due to the hypothesized mechanism is essential. The following protocols validate on-target engagement (DNMT1 depletion) and the desired downstream effect (TSG re-expression).
Protocol A: Western Blot for DNMT1 Protein Depletion
This protocol assesses the level of DNMT1 protein in cells following treatment, providing direct evidence of target degradation.
Cell Treatment & Lysis: Seed cells (e.g., HCT116) in 6-well plates. Treat with the compound at 1X and 2X its IC50 value for 72 hours. Include a vehicle control. Lyse cells in RIPA buffer containing protease inhibitors.[11]
Protein Quantification: Determine protein concentration using a BCA assay.
SDS-PAGE: Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel and perform electrophoresis to separate proteins by size.
Protein Transfer: Transfer the separated proteins to a PVDF membrane.
Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.
Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for DNMT1 (expected size ~183-190 kDa). Also probe a separate membrane or strip the first one and re-probe for a loading control (e.g., β-actin or GAPDH).
Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager. A reduction in the DNMT1 band intensity in treated samples relative to the control indicates target degradation.
Protocol B: qRT-PCR for Tumor Suppressor Gene Re-expression
This protocol quantifies the mRNA levels of a target TSG known to be silenced by methylation in the chosen cell line (e.g., CDKN2A in HCT116).
Cell Treatment & RNA Isolation: Treat cells in 6-well plates as described for the Western blot. Isolate total RNA using a column-based kit or TRIzol reagent.
DNase Treatment: Treat the isolated RNA with DNase I to remove any contaminating genomic DNA.
cDNA Synthesis: Synthesize complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcriptase enzyme and random primers.[12]
Quantitative PCR (qPCR):
Prepare a qPCR reaction mix containing SYBR Green master mix, forward and reverse primers for your target gene (e.g., CDKN2A) and a housekeeping gene (e.g., ACTB, GAPDH), and the diluted cDNA template.[13]
Run the reaction on a real-time PCR instrument using a standard thermal cycling program (e.g., initial denaturation, followed by 40 cycles of denaturation and annealing/extension).[12]
Data Analysis:
Determine the cycle threshold (Ct) for each gene in each sample.
Calculate the change in expression using the Delta-Delta Ct (ΔΔCt) method. Normalize the Ct value of the target gene to the housekeeping gene (ΔCt) and then normalize the ΔCt of the treated sample to the vehicle control (ΔΔCt).
The fold change in gene expression is calculated as 2^(-ΔΔCt). A value greater than 1 indicates upregulation.
Expertise Insight: When designing primers for qRT-PCR, it is best practice to have them span an exon-exon junction.[14] This ensures that only spliced mRNA (and thus, the cDNA derived from it) is amplified, preventing false-positive signals from any residual genomic DNA contamination.
Data Interpretation & Troubleshooting
High IC50 Value: If the compound shows low potency, consider extending the treatment duration beyond 72 hours (e.g., to 96 or 120 hours), as the replication-dependent mechanism may require more time in slower-growing cell lines.
No DNMT1 Depletion: If DNMT1 levels do not decrease, it may indicate that the compound is not effectively incorporated into DNA or fails to trap the enzyme. Verify compound integrity and consider assessing cellular uptake.
No TSG Re-expression: Lack of gene re-expression despite DNMT1 depletion could mean the chosen gene is not regulated by methylation in that specific cell line or that other repressive epigenetic marks (e.g., histone modifications) are preventing transcription. It is advisable to test a panel of commonly methylated genes.[15]
References
5-Azacytosine Compounds In Medicinal Chemistry: Current Stage And Future Perspectives. (2025). ResearchGate. [Link]
DNA methyltransferase inhibitor 5-azacytidine enhances neuroblastoma cell lysis by an oncolytic parainfluenza virus. (2023). PubMed. [Link]
Recent updates on 1,2,3-, 1,2,4-, and 1,3,5-triazine hybrids (2017-present): The anticancer activity, structure-activity relationships, and mechanisms of action. (2022). PubMed. [Link]
Identification of DNMT1 (DNA methyltransferase 1) hypomorphs in somatic knockouts suggests an essential role for DNMT1 in cell survival. (2006). Proceedings of the National Academy of Sciences. [Link]
Treatment of human cell lines with 5-azacytidine may result in profound alterations in clonogenicity and growth rate. (N.A.). The Journal of Cell Biology. [Link]
Incorporating DNA Methyltransferase Inhibitors (DNMTis) in the Treatment of Genitourinary Malignancies: A Systematic Review. (N.A.). Cancers. [Link]
The Role of the DNA Methyltransferase Family and the Therapeutic Potential of DNMT Inhibitors in Tumor Treatment. (2025). MDPI. [Link]
Synthesis and Biological Activity Evaluation of Novel 5-Methyl-7-phenyl-3H-thiazolo[4,5-b]pyridin-2-ones. (2021). MDPI. [Link]
Brief guide to RT-qPCR. (N.A.). Experimental & Molecular Medicine. [Link]
Effect of 5-azacytidine (5-aza) on UCP2 expression in human liver and colon cancer cells. (2021). Scientific Reports. [Link]
5-Azacytidine, a DNA methyltransferase inhibitor, induces ATR-mediated DNA double-strand break responses, apoptosis, and synergistic cytotoxicity with doxorubicin and bortezomib against multiple myeloma cells. (2007). Molecular Cancer Therapeutics. [Link]
5-Azacytosine Induces Cytotoxicity via 5-Methylcytosine Depletion on Chromatin-Associated RNA in Leukemia. (2025). SSRN. [Link]
Regulation of DNMT1 stability through SET7-mediated lysine methylation in mammalian cells. (2009). PNAS. [Link]
Synthesis and initial evaluation of radioactive 5-I-α-methyl-tryptophan: a Trp based agent targeting IDO-1. (N.A.). MedChemComm. [Link]
Design, Synthesis and Molecular Modeling of New 1,3,5-Triazine Derivatives as Anticancer Agents. (2026). Der Pharma Chemica. [Link]
DNMT Inhibitors in Cancer, Current Treatments and Future Promising Approach: Inhibition of Specific DNMT-Including Complexes. (2016). ResearchGate. [Link]
Protocol for RT-qPCR Step 1: RNA isolation. (N.A.). Corning. [Link]
Cytotoxic Effects of 5-Azacytidine on Primary Tumour Cells and Cancer Stem Cells from Oral Squamous Cell Carcinoma: An In Vitro FTIRM Analysis. (2021). MDPI. [Link]
Symmetrical di-substituted phenylamino-s-triazine derivatives as anticancer agents: in vitro and in silico approach. (2025). RSC Publishing. [Link]
Regulation of DNMT1 stability through SET7-mediated lysine methylation in mammalian cells. (2009). UCLA. [Link]
Design, Synthesis and Biological Evaluation of Novel N-Arylpiperazines Containing a 4,5-Dihydrothiazole Ring. (2023). iris.unina.it. [Link]
Advances in DNA Methyltransferase Inhibitors for Cancer Therapy. (2025). Walsh Medical Media. [Link]
Novel 1,3,5-Triazinyl Aminobenzenesulfonamides Incorporating Aminoalcohol, Aminochalcone and Aminostilbene Structural Motifs as Potent Anti-VRE Agents, and Carbonic Anhydrases I, II, VII, IX, and XII Inhibitors. (2021). MDPI. [Link]
Guide to the Synthesis and Purification of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This application note provides a comprehensive guide to the synthesis and purification of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract
This application note provides a comprehensive guide to the synthesis and purification of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, a key heterocyclic scaffold with significance in medicinal chemistry and metabolic studies. We present a robust, two-step synthetic pathway commencing from readily available starting materials: methylamine hydrochloride and dicyandiamide. The protocol details the formation of an N-methylbiguanide intermediate, followed by a base-catalyzed cyclocondensation to yield the target triazinone. Emphasis is placed on the scientific rationale behind procedural choices, ensuring both reproducibility and a deep understanding of the underlying chemistry. Furthermore, this guide outlines detailed protocols for the purification of the final compound using recrystallization and column chromatography, along with methods for analytical validation to ensure high purity suitable for research and drug development applications.
Introduction and Strategic Overview
The 1,3,5-triazine core is a privileged scaffold in medicinal chemistry, appearing in a wide array of therapeutic agents. The specific derivative, 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, is of interest due to its structural similarity to endogenous nucleobases and its role as a potential metabolite of various agrochemicals. Achieving a high-purity sample of this compound is critical for accurate biological and toxicological assessment.
This guide eschews a simple recitation of steps in favor of a logic-driven approach. Our synthetic strategy is predicated on a convergent design, building the triazine ring from acyclic precursors. This method is both efficient and adaptable. The core transformation involves the cyclization of an N-methylbiguanide intermediate with a suitable carbonyl source.
Retrosynthetic Pathway
The chosen synthetic route is illustrated below. The target molecule is disconnected at the N1-C2 and N3-C4 bonds, revealing N-methylbiguanide and a carbonyl synthon (derived from diethyl carbonate) as the key precursors. N-methylbiguanide itself is readily accessible from the reaction of methylamine with dicyandiamide. This approach is well-documented for analogous triazine syntheses.[1][2]
Figure 1: Retrosynthetic analysis for the target triazinone.
Synthesis Methodology: A Two-Step Protocol
This section provides detailed, step-by-step protocols for the synthesis of the target compound. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).
Step 1: Synthesis of N-Methylbiguanide Hydrochloride
The initial step involves the formation of the key biguanide intermediate. The reaction proceeds via the addition of methylamine to one of the nitrile groups of dicyandiamide.
Protocol 2.1: Synthesis of N-Methylbiguanide Hydrochloride
Reagent Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine methylamine hydrochloride (1.0 eq) and dicyandiamide (1.05 eq).
Solvent Addition: Add 2-butanol as the solvent (approx. 3 mL per gram of methylamine hydrochloride).
Reaction: Heat the mixture to reflux (approx. 98-100 °C) with vigorous stirring. The reaction is typically complete within 4-6 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) if desired.
Isolation: Cool the reaction mixture to room temperature, then further cool in an ice bath for 1 hour to maximize precipitation.
Filtration: Collect the white, crystalline product by vacuum filtration. Wash the filter cake with a small amount of cold diethyl ether to remove residual solvent.
Drying: Dry the product, N-methylbiguanide hydrochloride, under vacuum at 50 °C to a constant weight. The product is typically used in the next step without further purification.
Step 2: Cyclization to 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
This is the key ring-forming step. The N-methylbiguanide intermediate is cyclized with diethyl carbonate in the presence of a strong base, sodium ethoxide, which facilitates the condensation by deprotonating the biguanide.
Protocol 2.2: Synthesis of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
Base Preparation: In a 500 mL three-neck flask equipped with a mechanical stirrer, reflux condenser, and a nitrogen inlet, prepare a solution of sodium ethoxide by carefully dissolving sodium metal (2.2 eq) in absolute ethanol (approx. 15 mL per gram of sodium) under a nitrogen atmosphere. Caution: This reaction is highly exothermic and produces flammable hydrogen gas.
Reagent Addition: Once all the sodium has reacted and the solution has cooled slightly, add N-methylbiguanide hydrochloride (1.0 eq) in portions to the stirred solution.
Carbonyl Source: Add diethyl carbonate (1.5 eq) to the mixture.
Reaction: Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 8-12 hours. A precipitate will form as the reaction progresses.
Quenching & Neutralization: Cool the mixture to room temperature. Carefully neutralize the mixture to pH ~7 by the dropwise addition of concentrated hydrochloric acid. Monitor the pH closely.
Isolation: Cool the neutralized slurry in an ice bath for 1-2 hours. Collect the crude product by vacuum filtration.
Washing: Wash the filter cake sequentially with cold water and then cold ethanol to remove salts and unreacted starting materials.
Drying: Dry the crude white solid under vacuum. This material should be purified as described in the next section.
Table 1: Reagent Quantities for Cyclization (Protocol 2.2)
Reagent
MW ( g/mol )
Molar Eq.
Moles (mol)
Mass (g)
Volume (mL)
N-Methylbiguanide HCl
151.60
1.0
0.1
15.16
-
Sodium Metal
22.99
2.2
0.22
5.06
-
Absolute Ethanol
46.07
-
-
-
~75
Diethyl Carbonate
118.13
1.5
0.15
17.72
18.0
Purification Protocols
High purity is essential for the reliable use of the target compound in biological assays or as a reference standard. The primary impurities are typically unreacted starting materials or small amounts of side-products from incomplete cyclization. We present two complementary methods for purification.
Figure 2: General workflow for the purification and validation of the final compound.
Protocol 3.1: Recrystallization
Recrystallization is the most effective method for removing bulk impurities from a crystalline solid.[3] The choice of solvent is critical; the compound should be sparingly soluble at low temperatures and highly soluble at high temperatures.
Solvent Selection: A mixture of ethanol and water is an excellent choice for this polar molecule.
Dissolution: Place the crude product in an Erlenmeyer flask. Add a minimal amount of hot ethanol to dissolve the solid. If it does not fully dissolve, add hot water dropwise until a clear solution is obtained at the boiling point.
Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes. Remove the charcoal by hot filtration through a pad of celite.
Crystallization: Allow the solution to cool slowly to room temperature. The product should precipitate as fine white needles. For maximum yield, place the flask in an ice bath or refrigerator (2-8 °C) for several hours.
Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold ethanol/water (1:1), and dry under vacuum.
Protocol 3.2: Flash Column Chromatography
If recrystallization fails to provide the desired purity, flash column chromatography can be employed to separate the target compound from closely related impurities.[1]
Stationary Phase: Prepare a slurry of silica gel (Merck 60, 70-230 mesh) in the starting eluent. Pack a glass column with the slurry.
Sample Loading: Dissolve a small amount of the product in the minimum volume of the mobile phase (or a slightly more polar solvent system if solubility is an issue) and adsorb it onto a small amount of silica gel. Evaporate the solvent and carefully load the dried silica onto the top of the packed column.
Elution: Elute the column with a gradient of dichloromethane (DCM) and methanol (MeOH). Start with 100% DCM and gradually increase the polarity by adding methanol (e.g., 0% -> 2% -> 5% -> 10% MeOH).
Fraction Collection: Collect fractions and monitor them by TLC.
Isolation: Combine the pure fractions, and remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.
Analytical Characterization
The identity and purity of the final product must be confirmed by modern analytical techniques.
Table 2: Expected Analytical Data
Technique
Expected Results
¹H NMR
Signals corresponding to the N-methyl group (singlet, ~3.2 ppm), the amino protons (broad singlet, ~6.5-7.0 ppm), and the ring NH proton (broad singlet, ~10-11 ppm).
¹³C NMR
Resonances for the methyl carbon, and the three distinct triazine ring carbons.
Mass Spec (ESI+)
Calculated for C₄H₆N₄O [M+H]⁺: 127.0563. Found: 127.0565.
Expected to be a high-melting solid, characteristic of triazinones.[4]
Note: The presence of rotamers due to restricted C-N bond rotation may lead to peak broadening in NMR spectra at room temperature.[5]
References
International Journal of Pharmaceutical Research and Allied Sciences. (n.d.). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and Inflammatory Responses. Retrieved from [Link]
MDPI. (2015, September 2). Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. Retrieved from [Link]
Singh, B. (1992). SYNTHESIS OF 2-AMINO-4-(4-PYRIDINYL)-1.3,5-TRIAZINE AND ITS NOVEL REACTION WITH ISONANATES. HETEROCYCLES, Vol. 34, No. 5. Retrieved from [Link]
ResearchGate. (2012). Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones. Retrieved from [Link]
Methodical letter. (n.d.). Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamide. Retrieved from [Link]
Beilstein Journal of Organic Chemistry. (2020, June 24). One-pot synthesis of 1,3,5-triazine-2,4-dithione derivatives via three-component reactions. Retrieved from [Link]
Semantic Scholar. (2012). Synthesis of 4-amino-6-chloro-1,3,5-triazin-2(1H)-ones. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Synthesis of 1,3,5-triazines. Retrieved from [Link]
Pharmaffiliates. (n.d.). CAS No: 931-86-2 | Product Name : 4-Amino-1,3,5-triazin-2(5H)-one. Retrieved from [Link]
TDX. (n.d.). Chapter 3 – Structural characterization of triazines. Retrieved from [Link]
Google Patents. (n.d.). US5118815A - Method for crystallization of amino acids.
Royal Society of Chemistry. (n.d.). Synthesis of 1,3,5-triazines via Cu(OAc)2-catalyzed aerobic oxidative coupling of alcohols and amidine hydrochlorides. Retrieved from [Link]
Application Notes and Protocols for the Derivatization of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one to Enhance Biological Activity
Introduction: The Versatility of the 1,3,5-Triazine Scaffold The 1,3,5-triazine core is a privileged scaffold in medicinal chemistry, renowned for its presence in a wide array of biologically active compounds.[1][2] Its...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Versatility of the 1,3,5-Triazine Scaffold
The 1,3,5-triazine core is a privileged scaffold in medicinal chemistry, renowned for its presence in a wide array of biologically active compounds.[1][2] Its derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, antiviral, antimicrobial, and anti-inflammatory properties.[3] The symmetrical and planar nature of the triazine ring, coupled with the ease of multi-functionalization at the 2, 4, and 6 positions, makes it an attractive starting point for the development of novel therapeutic agents. This document focuses on a specific, promising triazine derivative: 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one . The presence of a reactive amino group, a stable N-methylated triazinone core, and a modifiable position at C6 provides a unique opportunity for systematic derivatization to enhance its inherent biological potential.
The core hypothesis of this guide is that targeted chemical modifications of the 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one scaffold will lead to the discovery of new analogues with significantly enhanced and potentially selective biological activities. We will explore derivatization strategies at the 4-amino position and the C6 position of the triazine ring. This application note provides a comprehensive overview of the synthesis of the core molecule, detailed protocols for its derivatization, and methodologies for evaluating the biological activities of the resulting compounds.
Synthesis of the Core Scaffold: 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
The synthesis of the N-methylated aminotriazinone core can be achieved through a multi-step process starting from the readily available and inexpensive cyanuric chloride. The strategy involves a sequential nucleophilic substitution of the chlorine atoms, followed by hydrolysis to form the triazinone ring.
Workflow for the Synthesis of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
Caption: Synthetic workflow for the core scaffold.
Detailed Protocol for the Synthesis of the Core Scaffold
Step 1: Synthesis of 2,4-Dichloro-6-methoxy-1,3,5-triazine
Dissolve cyanuric chloride (1 equivalent) in a suitable solvent such as acetone or THF.
Cool the solution to 0-5 °C in an ice bath.
Slowly add a solution of sodium methoxide (1 equivalent) in methanol to the cyanuric chloride solution while maintaining the temperature below 5 °C.
Stir the reaction mixture at 0-5 °C for 2-4 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, pour the reaction mixture into ice-cold water to precipitate the product.
Filter the precipitate, wash with cold water, and dry under vacuum to obtain 2,4-dichloro-6-methoxy-1,3,5-triazine.
Step 2: Synthesis of 2-Chloro-4-methoxy-6-(methylamino)-1,3,5-triazine
Dissolve 2,4-dichloro-6-methoxy-1,3,5-triazine (1 equivalent) in a suitable solvent such as THF or dioxane.
Cool the solution to 0-5 °C.
Slowly add a solution of methylamine (1.1 equivalents) in water or an organic solvent.
Add a base such as sodium bicarbonate or triethylamine (1.1 equivalents) to neutralize the HCl formed during the reaction.
Allow the reaction to warm to room temperature and stir for 12-16 hours.
Monitor the reaction by TLC.
Once the reaction is complete, remove the solvent under reduced pressure.
Purify the crude product by column chromatography on silica gel.
Step 3: Synthesis of 4-Methoxy-6-(methylamino)-1,3,5-triazin-2(1H)-one
Dissolve 2-chloro-4-methoxy-6-(methylamino)-1,3,5-triazine (1 equivalent) in a mixture of water and a co-solvent like acetonitrile.
Add a base such as sodium hydroxide (1.2 equivalents).
Heat the reaction mixture to 50-60 °C and stir for 4-6 hours.
Monitor the reaction by TLC.
After completion, cool the reaction mixture and neutralize with a dilute acid (e.g., 1N HCl).
The product may precipitate upon neutralization. If so, filter, wash with water, and dry. Otherwise, extract the product with a suitable organic solvent.
Step 4: Synthesis of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
The conversion of the methoxy group to an amino group can be achieved by heating with ammonia in a sealed tube or by using a high-pressure reactor.
Dissolve 4-methoxy-6-(methylamino)-1,3,5-triazin-2(1H)-one in a solution of ammonia in methanol.
Heat the mixture in a sealed vessel at 100-120 °C for 24-48 hours.
Cool the reaction vessel, and then carefully vent the ammonia pressure.
Remove the solvent under reduced pressure.
Purify the crude product by recrystallization or column chromatography to yield 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one.
Derivatization Strategies for Enhanced Biological Activity
The derivatization of the 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one core will focus on two primary sites: the 4-amino group and the C6 position of the triazine ring.
Strategy 1: N-Acylation of the 4-Amino Group
Modification of the 4-amino group by acylation can introduce a variety of functional groups that can modulate the compound's physicochemical properties and biological activity. This can lead to altered solubility, membrane permeability, and binding interactions with biological targets.
Application Notes and Protocols for Metamitron (4-Amino-3-methyl-6-phenyl-1,2,4-triazin-5(4H)-one) in Agrochemical Research
A Senior Application Scientist's Guide for Researchers and Drug Development Professionals Author's Note: The initial query specified "4-Amino-1-methyl-1,3,5-triazin-2(1H)-one." However, a comprehensive review of agrochem...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's Guide for Researchers and Drug Development Professionals
Author's Note: The initial query specified "4-Amino-1-methyl-1,3,5-triazin-2(1H)-one." However, a comprehensive review of agrochemical literature indicates that the compound with significant application in this field is Metamitron , which is 4-Amino-3-methyl-6-phenyl-1,2,4-triazin-5(4H)-one . The structural difference (a 1,2,4-triazine core versus a 1,3,5-triazine core) is significant. This guide will focus on Metamitron, as it aligns with the context of agrochemical research and is likely the compound of interest.
Introduction: Unveiling Metamitron, a Selective Herbicide
Metamitron is a selective, systemic herbicide belonging to the triazinone chemical class. It has established itself as a valuable tool in modern agriculture, particularly for weed control in sugar beet cultivation.[1] Developed by Bayer in 1975, Metamitron's efficacy lies in its ability to control a wide spectrum of broadleaf weeds and some grasses while exhibiting excellent crop safety in tolerant species like sugar beets.[2][3]
Metamitron is primarily absorbed through the roots of plants and then translocated to the leaves.[4] Its application can be pre-emergence or post-emergence, offering flexibility in weed management strategies.[5] This guide provides an in-depth exploration of Metamitron's mechanism of action, application protocols for research settings, and insights into its formulation and environmental fate.
Mechanism of Action: A Targeted Disruption of Photosynthesis
The herbicidal activity of Metamitron stems from its role as a potent inhibitor of photosynthesis.[4] It belongs to the Herbicide Resistance Action Committee (HRAC) Group 5 (C1), which targets the photosystem II (PSII) complex in chloroplasts.[5]
Specifically, Metamitron binds to the D1 protein of the PSII complex, at the serine 264 binding site. This binding action blocks the electron transport chain, a critical process for converting light energy into chemical energy in the form of ATP and NADPH. The inhibition of electron flow leads to a cascade of events, including the cessation of CO2 fixation and the production of reactive oxygen species, which ultimately cause cell death and plant mortality.
The selectivity of Metamitron, particularly in sugar beets, is attributed to the crop's ability to rapidly metabolize the herbicide into non-toxic compounds, a capability that susceptible weed species lack.
Caption: Mechanism of action of Metamitron.
Application Notes for Agrochemical Research
Formulation Development
In agrochemical research, optimizing the formulation of a herbicide is crucial for enhancing its efficacy, stability, and ease of application. Metamitron is often formulated as a suspension concentrate (SC) or water-dispersible granules (WG).
Suspension Concentrates (SC): These formulations involve dispersing finely ground solid active ingredient in a liquid, typically water or oil.
Advantages: Good biological efficacy, dust-free handling, and ease of mixing with water.
Considerations: Physical stability (sedimentation, crystal growth) needs to be carefully evaluated over time and under various temperature conditions.
Water-Dispersible Granules (WG): These are solid, non-dusty formulations that readily disintegrate and disperse in water.
Advantages: High active ingredient concentration, reduced packaging, and improved user safety.
Considerations: The granulation process and the choice of dispersing and wetting agents are critical for ensuring rapid and complete dispersion.
Bioassay and Efficacy Studies
Evaluating the herbicidal efficacy of Metamitron is a cornerstone of agrochemical research. This involves laboratory, greenhouse, and field trials.
Laboratory Bioassays: These are initial screens to determine the intrinsic activity of the compound.
Petri Dish Assays: Seeds of target weed species (e.g., Chenopodium album, Amaranthus retroflexus) and non-target crop species (e.g., Beta vulgaris) are germinated on filter paper or agar treated with different concentrations of Metamitron.[6] The germination rate and seedling growth (root and shoot length) are measured.
Hydroponic Studies: Plants are grown in a nutrient solution containing varying concentrations of Metamitron to assess root uptake and systemic activity.
Greenhouse Trials: These controlled-environment studies allow for the evaluation of herbicidal efficacy under more realistic conditions.
Pot Studies: Weed and crop species are grown in pots and treated with Metamitron at different growth stages (pre-emergence or post-emergence). Visual assessment of phytotoxicity and biomass reduction are key parameters.
Field Trials: These are essential for evaluating the performance of Metamitron under real-world agricultural conditions.
Plot Design: Randomized complete block designs are typically used to minimize the effects of field variability.
Application: Herbicides are applied using calibrated sprayers to ensure uniform coverage.[6]
Data Collection: Weed control efficacy, crop tolerance, and yield are assessed at various time points after application.[5]
Structure-Activity Relationship (SAR) Studies
SAR studies are fundamental to understanding how the chemical structure of a molecule influences its biological activity, guiding the design of more potent and selective herbicides. For triazinone herbicides like Metamitron, modifications to the substituents on the triazine ring can significantly impact their herbicidal activity.
Key Structural Features for Activity:
Amino Group at Position 4: Essential for binding to the D1 protein.
Methyl Group at Position 3: Influences the electronic properties and steric fit in the binding pocket.
Phenyl Group at Position 6: Contributes to the overall lipophilicity of the molecule, affecting its uptake and translocation.
Researchers can synthesize analogues of Metamitron with different substituents at these positions and evaluate their herbicidal activity using the bioassays described above. Quantitative Structure-Activity Relationship (QSAR) models can then be developed to correlate physicochemical properties with biological activity.[7]
Experimental Protocols
Protocol 1: Synthesis of Metamitron
Several synthetic routes for Metamitron have been reported, often detailed in patent literature.[2] A common method involves the cyclodehydration of 2-acethydrazide hydrazone-2-phenyl-acetyl hydrazine.[3][8]
Combine 44g of 2-acethydrazide hydrazone-2-phenyl-acetyl hydrazine (0.2 mol), 200 mL of methanol, and 2g of anhydrous sodium acetate (0.024 mol) in a 1L autoclave.[3]
Seal the autoclave and increase the pressure to 0.5-0.6 MPa, which will raise the internal temperature to approximately 120°C.[3]
Maintain these conditions for 15 hours to allow for the cyclodehydration reaction to proceed.[3]
After cooling, the reaction mixture is processed to isolate and purify the Metamitron product. This typically involves distillation to remove the solvent, followed by washing and recrystallization.
Formulation of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one for Biological Studies: Application Notes and Protocols
Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one for biological studies. While this spec...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one for biological studies. While this specific molecule is noted in chemical literature, extensive public data on its biological activity and formulation is limited.[1] Therefore, this guide establishes a foundational approach by leveraging established principles for formulating related and structurally similar 1,3,5-triazine derivatives, which are known for a wide range of biological activities, including anticancer and topoisomerase inhibitory properties.[2] The protocols provided herein are designed to be robust and adaptable, enabling researchers to develop effective formulations for both in vitro and in vivo applications.
Introduction and Scientific Background
The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, with derivatives playing crucial roles as polymers, pesticides, and pharmaceuticals.[1] Substituted 1,3,5-triazines are generally stable compounds, and their chemical reactivity is heavily influenced by the nature of their substituents.[1] The subject of this guide, 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, also known as 1-methyl-5-azacytosine, exists in the amino-oxo tautomeric form.[1] This structural feature is critical as it governs the molecule's potential hydrogen bonding interactions, solubility, and engagement with biological targets.
The broader class of aminotriazines has demonstrated significant therapeutic potential. For instance, various derivatives have been investigated for their anticancer properties, acting through mechanisms such as the inhibition of human topoisomerase II and dual PI3K/mTor pathways.[2] Given this context, developing a systematic approach to the formulation of novel aminotriazinones like 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one is essential for accurately evaluating their biological potential.
A successful formulation ensures the compound's solubility, stability, and bioavailability, which are critical factors for obtaining reliable and reproducible data in biological assays. This guide will walk through the necessary steps for characterizing the physicochemical properties of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one and provide detailed protocols for its formulation.
Physicochemical Characterization
Before developing a formulation, it is imperative to understand the fundamental physicochemical properties of the test compound. The following table outlines the key parameters to be determined for 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one.
Parameter
Methodology
Expected Outcome & Significance
Molecular Weight
Calculation from chemical formula (C4H6N4O)
126.12 g/mol . Essential for preparing solutions of known molarity.
Aqueous Solubility
Shake-flask method in purified water and relevant biological buffers (e.g., PBS, Tris-HCl).[3][4]
Determines the maximum achievable concentration in aqueous media, guiding the choice of formulation strategy (e.g., simple solution vs. use of co-solvents or excipients).
LogP (Octanol-Water Partition Coefficient)
HPLC-based or computational prediction.
Indicates the lipophilicity of the compound, which influences its membrane permeability and potential for non-specific binding.
pKa (Acid Dissociation Constant)
Potentiometric titration or UV-spectrophotometry.
Identifies ionizable groups and their charge state at different pH values, which significantly impacts solubility and interaction with biological molecules.
Chemical Stability
HPLC analysis of the compound in different solvents and pH conditions over time.
Assesses the compound's susceptibility to degradation (e.g., hydrolysis), ensuring the integrity of the stock solutions and experimental results.
Formulation Strategies for Biological Studies
The choice of formulation depends on the intended application (in vitro vs. in vivo) and the physicochemical properties of the compound. The following diagram illustrates a general workflow for formulation development.
Caption: Workflow for Formulation Development.
Formulations for In Vitro Studies
For in vitro assays, the primary goal is to prepare a concentrated stock solution that can be diluted into the aqueous cell culture medium without precipitation.
Protocol 1: Preparation of a 10 mM DMSO Stock Solution
This protocol is a standard starting point for most non-polar to moderately polar compounds.
Weighing the Compound: Accurately weigh 1.26 mg of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one and place it into a sterile microcentrifuge tube.
Adding Solvent: Add 1.0 mL of cell culture grade DMSO to the tube.
Dissolution: Vortex the mixture thoroughly until the compound is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.
Sterilization: While DMSO is sterile, if further assurance is needed, the solution can be filtered through a 0.22 µm syringe filter compatible with DMSO.
Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.
Causality and Trustworthiness:
Why DMSO? DMSO is a powerful aprotic solvent capable of dissolving a wide range of organic molecules. It is miscible with water and generally well-tolerated by most cell lines at final concentrations below 0.5% (v/v).
Self-Validation: Before use in an assay, a small aliquot of the stock solution should be diluted to the highest working concentration in the final assay medium. The solution should be visually inspected for any signs of precipitation.
Formulations for In Vivo Studies
In vivo formulations are more challenging as they must be biocompatible, non-toxic, and capable of delivering the compound to the target site. The choice of vehicle depends on the route of administration (e.g., intravenous, oral, intraperitoneal).
Protocol 2: Preparation of a Formulation for Intraperitoneal (IP) Injection
This protocol describes a common vehicle for preclinical animal studies, suitable for compounds with limited aqueous solubility.
Materials:
10 mM DMSO stock solution of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
Prepare the Vehicle: In a sterile tube, mix the vehicle components in the specified ratio. For example, to prepare 1 mL of vehicle, mix 100 µL DMSO, 100 µL Tween® 80, 400 µL PEG 400, and 400 µL saline. Vortex until a clear, homogenous solution is formed.
Dosing Solution Preparation: To prepare a 1 mg/mL dosing solution, add the required volume of the 10 mM DMSO stock solution to the pre-mixed vehicle. For example, to prepare 1 mL of a 1 mg/mL solution, you would need to calculate the volume of the stock to add.
Final Formulation: Vortex the final dosing solution thoroughly to ensure homogeneity.
Quality Control: Visually inspect the solution for clarity and any signs of precipitation. The pH should be checked to ensure it is within a physiologically acceptable range (typically 6.5-7.5).
Administration: The formulation should be prepared fresh on the day of dosing and administered to the animals as per the approved experimental protocol.
Causality and Trustworthiness:
Why this vehicle? This combination of co-solvents and a surfactant is widely used to improve the solubility and stability of poorly water-soluble compounds for in vivo administration. Tween® 80 acts as a surfactant to prevent precipitation, while PEG 400 is a biocompatible co-solvent.
Self-Validation: A preliminary tolerability study in a small group of animals is recommended to ensure the vehicle and the formulated compound do not cause adverse effects at the intended dose.
Considerations for Biological Buffers
The choice of buffer in biological experiments is critical, as some buffer components can interact with the compound of interest, potentially altering its activity.[5]
Recommended Buffers ("Good's Buffers"):
HEPES, PIPES, MES: These zwitterionic buffers are generally considered to be non-coordinating and have low metal-binding capacity, making them suitable for a wide range of biological assays.[3][6] They also exhibit high water solubility and chemical stability.[3][4]
Buffers to Use with Caution:
Phosphate Buffers (e.g., PBS): Phosphate ions can sometimes interact with compounds, potentially leading to precipitation or altered activity.[5]
Tris Buffers: The primary amine group in Tris can be reactive and may form adducts with certain compounds, especially those containing aldehyde or ketone functionalities.[5]
The following diagram illustrates the key characteristics of suitable biological buffers.
Technical Support Center: Purification of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
Welcome to the technical support center for 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, also known as 1-methyl-5-azacytosine. This guide is designed for researchers, scientists, and drug development professionals to naviga...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, also known as 1-methyl-5-azacytosine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purification of this triazine derivative. As a Senior Application Scientist, I will provide not just protocols, but the underlying principles to empower you to troubleshoot and adapt these methods to your specific experimental context.
The 1,3,5-triazine ring is notoriously sensitive, particularly to hydrolysis, which presents the primary challenge in obtaining a highly pure final product.[1][2] This guide will focus on mitigating these challenges through optimized purification strategies.
Part 1: Frequently Asked Questions (FAQs)
Here we address the most common initial queries regarding the purification of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one.
Q1: My initial purity by HPLC is low after synthesis. What are the likely impurities?
A1: Low initial purity is a common issue. The primary impurities often stem from:
Unreacted Starting Materials: Depending on your synthesis route, this could include compounds like dicyandiamide or formic acid derivatives.[3][4][5]
Byproducts of Cyclization: The formation of the triazine ring can sometimes lead to isomeric or incompletely cyclized byproducts.
Degradation Products: The triazine ring in 5-azacytosine analogues is susceptible to hydrolytic cleavage, especially in aqueous, acidic, or basic conditions during workup.[1][2] This can lead to the formation of various ring-opened species.
Q2: The compound seems to have poor solubility. What solvents are recommended for purification?
A2: The solubility of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one is indeed limited in many common organic solvents. For purification, particularly recrystallization, the following have been shown to be effective for the parent compound, 5-azacytosine, and its derivatives:
Primary Solvent (for dissolving): Dimethylsulfoxide (DMSO), especially when heated (e.g., to 85-90°C), is an excellent choice for dissolving the crude product.[6][7]
Anti-Solvent / Co-Solvent (for precipitation): Alcohols such as methanol or ethanol are frequently used as anti-solvents.[5][6] When added to a DMSO solution of the product, they lower the solubility and induce crystallization. Other solvents like ethyl acetate have also been used in mixed-solvent systems for purification.[5]
Q3: My compound degrades during purification. How can I improve its stability?
A3: Stability is a critical concern. To minimize degradation:
Avoid Strong Aqueous Acids and Bases: During extraction or quenching steps, use mild bases like sodium bicarbonate and work quickly.[6] The choice of a water-immiscible organic solvent like dichloromethane over a water-miscible one like acetonitrile can reduce the contact time of the product with the aqueous phase, thus minimizing hydrolysis.[6]
Control Temperature: While heating is often necessary to dissolve the compound in DMSO, prolonged exposure to high temperatures can accelerate degradation. Aim for the lowest temperature necessary for dissolution and cool the mixture for crystallization as soon as a clear solution is obtained.[6]
Use Anhydrous Solvents: Where possible, especially in chromatographic steps, using dry solvents can prevent water-induced degradation on the stationary phase.
Part 2: Troubleshooting Guides
This section provides a structured approach to solving specific problems encountered during the purification process.
Troubleshooting Recrystallization
Problem
Potential Cause
Recommended Solution
Low Recovery / Yield
• Product remains in the mother liquor. • Premature precipitation of impurities.
• Optimize Anti-Solvent Addition: Add the anti-solvent (e.g., methanol) slowly to the warm DMSO solution. This encourages the formation of pure crystals rather than an amorphous solid.[6] • Adjust Solvent Ratios: Reduce the amount of primary solvent (DMSO) to the minimum required for dissolution to ensure supersaturation upon cooling. • Cooling Rate: Allow the solution to cool slowly to ambient temperature, followed by further cooling in an ice bath or refrigerator to maximize crystal formation.
Product Purity Does Not Improve
• Impurities are co-crystallizing with the product. • The chosen solvent system is not effective at separating the impurities.
• Perform a Second Recrystallization: A second pass through the recrystallization protocol can often significantly improve purity. • Change the Solvent System: If DMSO/methanol is ineffective, consider a different system. A patent for 5-azacytosine preparation suggests using a mixed solution of ethyl acetate and ethanol for purification.[5] • Charcoal Treatment: If colored impurities are present, consider adding activated charcoal to the hot DMSO solution and filtering it through celite before adding the anti-solvent.
Oiling Out Instead of Crystallizing
• The solution is too saturated, or the temperature change is too rapid. • The melting point of the compound is lower than the temperature of the solution.
• Increase Solvent Volume: Add a small amount of warm primary solvent (DMSO) to dissolve the oil, then cool much more slowly with gentle stirring. • Scratch the Flask: Use a glass rod to scratch the inside of the flask at the solution's surface to create nucleation sites for crystal growth.
Troubleshooting Chromatography
Problem
Potential Cause
Recommended Solution
Tailing Peaks in HPLC/LC-MS
• Strong interaction between the basic amine groups and acidic silanols on the silica stationary phase. • Compound degradation on the column.
• Use a Modified Stationary Phase: A porous graphite column or a C18 column can be effective.[8][9] • Mobile Phase Additives: Add a small amount of a weak base (e.g., 0.1% triethylamine or ammonia) to the mobile phase to mask the active sites on the silica. • pH Control: Use a buffered mobile phase (e.g., ammonium acetate) to maintain a stable pH and prevent on-column degradation.[8]
Poor Resolution of Impurities
• Inappropriate mobile phase composition. • Incorrect stationary phase.
• Optimize the Gradient: If using gradient elution, make the gradient shallower to improve the separation of closely eluting peaks. • Try a Different Eluent System: For reverse-phase chromatography, explore different organic modifiers like acetonitrile or methanol. For related triazine derivatives, systems like water/acetonitrile with 0.1% formic acid have been used.[8]
No Recovery from the Column
• The compound is irreversibly adsorbed onto the stationary phase. • The compound degraded completely on the column.
• Avoid Silica Gel if Possible: Given the polar and potentially reactive nature of the compound, silica gel might not be ideal. Reverse-phase (C18) or preparative HPLC is often a better choice for such molecules.[9] • Pre-treat the Column: If silica must be used, pre-treating the column with the mobile phase containing an amine additive can help improve recovery.
Part 3: Experimental Protocols & Workflows
Protocol 1: High-Purity Recrystallization from DMSO/Methanol
This protocol is adapted from established methods for purifying the closely related compound, 5-azacytidine, and is highly applicable.[6][7]
Objective: To remove synthesis byproducts and starting materials.
Materials:
Crude 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
Dimethylsulfoxide (DMSO), anhydrous
Methanol, anhydrous
Inert atmosphere (Nitrogen or Argon)
Heating mantle and magnetic stirrer
Buchner funnel and filter paper
Procedure:
Place the crude product into a round-bottom flask equipped with a magnetic stir bar and a condenser.
Under an inert atmosphere, add a minimal amount of DMSO to the flask (e.g., 2.5-3 mL of DMSO per gram of crude product).
Slowly heat the mixture to approximately 85-90°C with vigorous stirring until all the solid has dissolved, resulting in a clear solution.[6]
Once dissolved, maintain the temperature and begin adding methanol dropwise. A typical ratio is about 5-6 volumes of methanol for every volume of DMSO used.[6]
After the initial addition of methanol, slowly cool the mixture. Continue adding methanol in portions as the solution cools.
Allow the solution to cool to ambient temperature while stirring, typically over several hours or overnight, to facilitate complete crystallization.[6]
Further cool the flask in an ice bath for 1-2 hours to maximize the yield.
Collect the white crystalline solid by vacuum filtration using a Buchner funnel.
Wash the crystals with cold methanol to remove residual DMSO and impurities.
Dry the purified product under vacuum at 55-65°C until a constant weight is achieved.[6]
Workflow Diagrams
The following diagrams illustrate key decision-making and experimental processes.
Caption: Step-by-step workflow for the recrystallization protocol.
References
U.S. Patent 7,858,774 B2, "Synthesis of 5-azacytidine," Google Patents.
Chinese Patent CN105837524A, "5-azacytosine synthesis method," Google Patents.
Vujjini, S. K., et al. "An Improved and Scalable Process for the Synthesis of 5-Azacytidine: An Antineoplastic Drug." ResearchGate, 2013.
Bakharev, V. V., et al. "Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones." ResearchGate, 2012.
U.S. Patent 6,943,249 B2, "Methods for isolating crystalline Form I of 5-azacytidine," Google Patents.
Lavelle, D., et al. "Simultaneous quantitative determination of 5-aza-2'-deoxycytidine genomic incorporation and DNA demethylation by liquid chromatography tandem mass spectrometry as exposure-response measures of nucleoside analog DNA methyltransferase inhibitors." PubMed, 2016.
Chinese Patent CN104402836A, "Preparation method for 5-azacytosine," Google Patents.
Methodical letter "Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid." University of Veterinary and Pharmaceutical Sciences Brno.
Kannampally, A., et al. "Synthesis of a 5-azacytosine drug candidate." ResearchGate, 2022.
Kise, K., et al. "Nucleoside derivatives of 5-methylcytosine suppress 5-azacytidine-induced reactivation of a silent transgene in suspension-cultured tobacco cells." PMC, 2017.
Perveen, S., et al. "New Flexible Analogues of 8-Aza-7-deazapurine Nucleosides as Potential Antibacterial Agents." MDPI, 2023.
Rogstad, D. K., et al. "Chemical Decomposition of 5-Aza-2′-deoxycytidine (Decitabine): Kinetic Analyses and Identification of Products by NMR, HPLC, and Mass Spectrometry." ACS Publications, 2009.
Ghoshal, K., et al. "Targeting of 5-aza-2′-deoxycytidine residues by chromatin-associated DNMT1 induces proteasomal degradation of the free enzyme." Nucleic Acids Research, 2010.
Technical Support Center: Mitigating Off-Target Effects with 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and FAQs for utilizing 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one and ot...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and FAQs for utilizing 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one and other small molecules to minimize off-target effects in your experiments. Here, we combine technical accuracy with field-proven insights to help you achieve more reliable and reproducible results.
Introduction: The Challenge of Off-Target Effects
In drug discovery and molecular biology, achieving target specificity is paramount. Off-target effects, where a compound interacts with unintended molecules, can lead to misleading data, wasted resources, and potential toxicity in therapeutic applications.[1] These unintended interactions arise from various factors, including sequence similarity between target and off-target proteins, the flexibility of protein surfaces, and non-specific binding events.[2][3]
The 1,3,5-triazine scaffold is a versatile core in medicinal chemistry, with derivatives showing promise as inhibitors for various enzymes, including kinases and dihydrofolate reductase.[4][5] Compounds like 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one are designed to enhance selectivity by exploiting subtle differences between the intended target and other proteins.[6] This guide will help you troubleshoot common issues and optimize your experimental design to reduce off-target effects.
Frequently Asked Questions (FAQs)
Q1: What is 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one and how does it reduce off-target effects?
A1: 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one belongs to the s-triazine class of heterocyclic compounds.[7] Its structure is designed to offer a specific arrangement of hydrogen bond donors and acceptors, as well as hydrophobic interactions, to selectively bind to the active site of a target protein. The selectivity of triazine derivatives can be fine-tuned through chemical modifications to exploit differences in shape and electrostatic properties between target and off-target proteins.[2][8] By optimizing these interactions, the compound can achieve higher affinity for the intended target while minimizing binding to other molecules.
Q2: I'm observing unexpected phenotypes in my cell-based assay. Could this be due to off-target effects of my triazine compound?
A2: Yes, unexpected phenotypes are a common indicator of off-target effects. When a compound interacts with unintended proteins, it can trigger signaling pathways unrelated to your primary target.[4] To investigate this, it is crucial to include proper controls in your experimental design. This includes using a structurally similar but inactive analog of your compound, as well as performing target knockdown or knockout experiments (e.g., using CRISPR-Cas9) to confirm that the observed phenotype is indeed target-dependent.[9]
Q3: How can I computationally predict potential off-target interactions for my compound?
A3: Several in silico tools can help predict off-target interactions. These methods typically involve screening your compound against a database of known protein structures. Techniques like molecular docking can predict the binding affinity of your compound to various proteins based on their structural and electrostatic complementarity.[10] Additionally, bioinformatics tools can analyze the sequence similarity between your primary target and other proteins in the genome to identify potential off-targets that your compound might bind to.[3] It's important to remember that these predictions need to be experimentally validated.[11]
Q4: What are the best practices for designing experiments to minimize non-specific binding?
A4: Minimizing non-specific binding (NSB) is crucial for obtaining accurate data. Here are some key strategies:
Optimize Buffer Conditions: Adjusting the pH, salt concentration, and including additives like non-ionic surfactants (e.g., Tween 20) or blocking proteins (e.g., BSA) can significantly reduce NSB.[12]
Use Appropriate Controls: Always include a negative control where the target molecule is absent to quantify the level of NSB.
Surface Chemistry: In surface-based assays like Surface Plasmon Resonance (SPR), optimizing the sensor surface and using blocking agents can prevent non-specific interactions.[13]
Compound Concentration: Use the lowest effective concentration of your compound to minimize the chances of non-specific interactions.
Troubleshooting Guide
This section addresses specific issues you might encounter during your experiments and provides actionable solutions.
Problem 1: High background signal in biochemical assays.
Potential Cause
Troubleshooting Step
Scientific Rationale
Non-specific binding of the compound to the assay components (e.g., plate, beads).
1. Add a non-ionic detergent (e.g., 0.01% Tween 20 or Triton X-100) to your assay buffer.[12] 2. Include a blocking agent like Bovine Serum Albumin (BSA) in your buffer.[12] 3. Use low-binding microplates.[14]
Detergents disrupt hydrophobic interactions that cause non-specific binding.[12] BSA acts as a blocking agent by coating the surfaces and preventing the compound from binding non-specifically.[12] Low-binding plates have a modified surface that reduces molecular adsorption.
Compound precipitation.
1. Visually inspect your compound solution for any precipitates. 2. Determine the solubility of your compound in the assay buffer. 3. If solubility is an issue, consider adding a co-solvent like DMSO (typically ≤1% final concentration).
Precipitated compound can scatter light or otherwise interfere with signal detection, leading to high background. Ensuring your compound is fully dissolved is critical for accurate measurements.
Intrinsic fluorescence/absorbance of the compound.
1. Run a control experiment with the compound alone (without the target protein or substrate) to measure its intrinsic signal. 2. Subtract this background signal from your experimental measurements.
Many organic molecules have intrinsic optical properties that can interfere with assay readouts. Quantifying and subtracting this signal is essential for accurate data.
Problem 2: Inconsistent results between experiments.
Potential Cause
Troubleshooting Step
Scientific Rationale
Variability in compound preparation.
1. Prepare fresh stock solutions of your compound regularly. 2. Always vortex stock solutions before making dilutions. 3. Use calibrated pipettes for accurate liquid handling.
The stability and concentration of your compound can affect its activity. Ensuring consistent preparation minimizes this variability.
Cell passage number and health.
1. Use cells within a consistent and low passage number range. 2. Regularly check for cell viability and morphology.
The physiological state of cells can change with passage number, affecting their response to treatment. Healthy and consistent cell cultures are key to reproducible results.
Assay timing and incubation periods.
1. Strictly adhere to the same incubation times for all experiments. 2. Use a multichannel pipette or automated liquid handler for simultaneous additions.
The kinetics of binding and cellular responses are time-dependent. Precise timing ensures that you are comparing results at the same endpoint.
Problem 3: Discrepancy between biochemical and cellular assay results.
Potential Cause
Troubleshooting Step
Scientific Rationale
Poor cell permeability of the compound.
1. Perform a cell permeability assay (e.g., PAMPA) to assess the compound's ability to cross the cell membrane. 2. If permeability is low, consider structural modifications to the compound to improve its physicochemical properties.
A compound that is potent in a biochemical assay may not be effective in a cellular context if it cannot reach its intracellular target.
Compound efflux by cellular transporters.
1. Co-incubate your compound with known efflux pump inhibitors (e.g., verapamil). 2. If activity increases, it suggests your compound is a substrate for efflux pumps.
ABC transporters can actively pump compounds out of the cell, reducing their intracellular concentration and apparent activity.
Metabolic instability of the compound.
1. Incubate your compound with liver microsomes or S9 fractions to assess its metabolic stability. 2. Identify any major metabolites and test their activity.
Cells can metabolize compounds into inactive or less active forms. Understanding the metabolic fate of your compound is crucial for interpreting cellular data.
Experimental Workflows & Diagrams
Workflow for Validating On-Target Activity and Assessing Off-Target Effects
This workflow provides a systematic approach to confirming that your compound's observed effect is due to its interaction with the intended target.
Caption: A decision tree for troubleshooting high background signals in assays.
References
4 Ways to Reduce Non-Specific Binding in SPR Experiments. Nicoya Lifesciences. [Link]
Antitumor Activity of s-Triazine Derivatives: A Systematic Review. PMC. [Link]
Exploring s-triazine derivatives as anticancer agents.[Source Not Available]
How to avoid off-target events in crispr experiments. Abyntek. [Link]
Improving Selectivity in Drug Design. AZoLifeSciences. [Link]
Off-target effects in CRISPR/Cas9 gene editing. PMC. [Link]
Rational Approaches to Improving Selectivity in Drug Design. PMC. [Link]
Selectivity by Small-Molecule Inhibitors of Protein Interactions Can Be Driven by Protein Surface Fluctuations. PMC. [Link]
Symmetrical di-substituted phenylamino-s-triazine derivatives as anticancer agents: in vitro and in silico approach. RSC Publishing. [Link]
Triazine – Knowledge and References. Taylor & Francis. [Link]
Troubleshooting Guide for Common CRISPR-Cas9 Editing Problems. Patsnap Synapse. [Link]
Understanding and Controlling Non-Specific Binding in SPR Experiments.[Source Not Available]
Answering as a Senior Application Scientist. Technical Support Center: 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one An In-Depth Guide to Troubleshooting Inconsistent Experimental Results Welcome to the technical support cent...
Author: BenchChem Technical Support Team. Date: February 2026
Answering as a Senior Application Scientist.
Technical Support Center: 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
An In-Depth Guide to Troubleshooting Inconsistent Experimental Results
Welcome to the technical support center for 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one. This guide is designed for researchers, chemists, and drug development professionals who are encountering variability in their experimental outcomes. As a key heterocyclic scaffold, the successful and reproducible synthesis and handling of this triazinone are critical. This document provides field-proven insights and structured troubleshooting protocols to diagnose and resolve common issues, ensuring the integrity and consistency of your research.
Part 1: Foundational Troubleshooting (FAQs)
This section addresses the most frequently encountered issues. We will begin with broad problems and systematically narrow down the potential causes.
FAQ 1: My reaction yield is low, or the reaction fails to proceed. What are the primary causes?
Inconsistent or low yields in triazine synthesis are often traced back to three core areas: reagent integrity, reaction conditions, or workup procedures. The 1,3,5-triazine ring is susceptible to specific side reactions, and its precursors can be sensitive to handling.
Causality: The synthesis of substituted triazines often involves the sequential nucleophilic substitution of chlorine atoms on a precursor like cyanuric chloride.[1] Each step is highly dependent on the nucleophilicity of the incoming group and the reaction's temperature and pH control. Furthermore, the triazine ring itself can be prone to hydrolysis under harsh acidic or basic conditions, leading to ring-opening and the formation of unwanted byproducts.[2][3]
Troubleshooting Workflow:
Below is a systematic workflow to diagnose the root cause of low or no product formation.
Technical Support Center: Scale-Up Synthesis of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
Welcome to the technical support center for the scale-up synthesis of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one. This guide is designed for researchers, chemists, and process development professionals to address common an...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the scale-up synthesis of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one. This guide is designed for researchers, chemists, and process development professionals to address common and complex challenges encountered when transitioning this synthesis from the laboratory bench to pilot or manufacturing scale. Our focus is on providing practical, in-depth solutions grounded in chemical principles to ensure process robustness, safety, and product quality.
Introduction to the Synthesis Pathway
The synthesis of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one typically involves the cyclocondensation of a substituted guanidine with a reactive carbonyl equivalent. A common and direct route is the reaction of N-methylguanidine with an isocyanate derivative, or a related synthon, which provides a convergent and often high-yielding pathway to the triazinone core.
The primary challenges in scaling this reaction class revolve around managing reaction energetics, controlling side reactions, ensuring reagent stability, and developing a scalable purification strategy.
Proposed Synthesis Workflow
Below is a generalized workflow for the synthesis, highlighting critical control points that are often sources of scale-up difficulties.
This guide is designed for researchers, scientists, and professionals in drug development and environmental analysis who are working on the identification and quantification of the degradation products of the herbicide m...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is designed for researchers, scientists, and professionals in drug development and environmental analysis who are working on the identification and quantification of the degradation products of the herbicide metribuzin. The compound "4-Amino-1-methyl-1,3,5-triazin-2(1H)-one" is structurally related to a key metabolite of metribuzin, and this guide will address the broader context of metribuzin degradation analysis to provide a comprehensive resource.
Metribuzin, a triazinone herbicide, is known to degrade in the environment into several key metabolites. Understanding these degradation pathways and accurately identifying the resulting products is crucial for environmental monitoring, residue analysis, and toxicological studies. This guide provides practical, field-tested advice in a question-and-answer format to troubleshoot common experimental challenges.
FAQ 1: What are the primary degradation products of Metribuzin I should be looking for?
When studying the degradation of metribuzin, you should primarily target three major metabolites.[1][2][3] These are formed through processes like deamination and oxidative desulfuration in the environment.[4]
Desamino-metribuzin (DA): Formed by the removal of the amino group.
Diketo-metribuzin (DK): Results from the oxidation of the methylthio group.
Desamino-diketo-metribuzin (DADK): A further degradation product resulting from both deamination and oxidation.[2][5] The compound "4-Amino-1-methyl-1,3,5-triazin-2(1H)-one" shares a core structure with these triazine metabolites.
The relative abundance of these metabolites can vary depending on environmental conditions such as soil type, pH, and microbial activity.[1][6]
Workflow for a Typical Degradation Study
Below is a generalized workflow for a study focused on identifying metribuzin degradation products.
Caption: General experimental workflow for the identification of metribuzin degradation products.
FAQ 2: I'm not detecting any degradation products in my samples. What are the possible reasons?
Several factors could lead to the non-detection of metribuzin metabolites. Here’s a troubleshooting guide to address this issue:
1. Inefficient Extraction:
Problem: The target metabolites are highly polar and may not be efficiently extracted with common non-polar solvents.
Solution: Employ extraction techniques suitable for polar compounds. Ultrasound-assisted extraction (UAE) with ethyl acetate has shown good recoveries for metribuzin and its metabolites from soil.[1] For complex matrices like plants, a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method can be effective.[7]
Pro-Tip: Ensure your sample pH is optimized for the analytes. Acidifying the sample can sometimes improve the extraction of triazine herbicides.[8]
2. Inadequate Chromatographic Separation:
Problem: The polar nature of the metabolites can lead to poor retention on standard C18 reversed-phase columns.
Solution: Use a column with better retention for polar compounds, such as a C8 column or one designed for aqueous mobile phases. Adjusting the mobile phase composition is also critical. A common mobile phase includes water and acetonitrile with additives like acetic acid or ammonium formate to improve peak shape and ionization.[3]
3. Suboptimal Mass Spectrometry (MS) Conditions:
Problem: Incorrect MS parameters will lead to poor sensitivity and failure to detect trace levels of metabolites.
Solution: Optimize the MS settings for each specific metabolite. This includes selecting the appropriate ionization mode (positive electrospray ionization, ESI+, is common for these compounds) and identifying the most abundant precursor and product ions for Multiple Reaction Monitoring (MRM).[7]
4. Rapid Degradation or Strong Sorption:
Problem: In some soil types, metribuzin and its metabolites can degrade quickly or become strongly bound to soil organic matter, making them difficult to detect.[5]
Solution: Analyze samples at different time points to capture the degradation kinetics. Consider using harsher extraction methods if strong sorption is suspected, but be mindful of potentially degrading the analytes.
Metribuzin Degradation Pathway
The degradation of metribuzin to its primary metabolites follows distinct biochemical reactions.
Caption: Primary degradation pathways of metribuzin.[4]
FAQ 3: My chromatograms show poor peak shape for the metabolites. How can I improve this?
Poor peak shape (e.g., tailing or fronting) is a common issue when analyzing polar compounds.
Mobile Phase Modifiers: The addition of a small amount of acid (e.g., 0.1% formic acid or 0.2% acetic acid) or a buffer (e.g., ammonium formate) to the mobile phase can significantly improve peak symmetry by minimizing unwanted interactions between the analytes and the stationary phase.
Column Choice: As mentioned earlier, selecting the right column is crucial. If you are using a standard C18 column, consider switching to a polar-modified or polar-embedded phase column designed for better retention and peak shape of polar analytes.
Injection Solvent: Ensure your sample is dissolved in a solvent that is compatible with the initial mobile phase conditions. Injecting in a solvent much stronger than the mobile phase can cause peak distortion.
FAQ 4: What are the typical LC-MS/MS parameters for the analysis of metribuzin and its metabolites?
While optimal parameters should be determined empirically on your instrument, the following table provides a good starting point based on published methods.
Compound
Precursor Ion (m/z)
Product Ion 1 (m/z) (Quantifier)
Product Ion 2 (m/z) (Qualifier)
Ionization Mode
Metribuzin
215.1
187.1
145.1
ESI+
Desamino-metribuzin (DA)
200.1
172.1
116.0
ESI+
Diketo-metribuzin (DK)
185.1
156.1
110.0
ESI+
Desamino-diketo-metribuzin (DADK)
170.1
142.0
126.0
ESI+
Note: These values may vary slightly depending on the instrument and source conditions. It is essential to optimize these transitions using analytical standards for each compound.
Detailed Experimental Protocols
Protocol 1: Ultrasound-Assisted Extraction (UAE) from Soil
This protocol is adapted from methodologies that have demonstrated good recoveries for metribuzin and its metabolites in soil.[1]
Sample Preparation: Weigh 2 grams of soil into a 20 mL glass vial.
Fortification (for recovery studies): Spike the soil sample with a known concentration of metribuzin and its metabolite standards.
Extraction: Add 10 mL of ethyl acetate to the vial.
Ultrasonication: Place the vial in an ultrasonic water bath for 15 minutes at 30°C. Repeat this step for a second cycle with fresh solvent.
Collection: Collect the extracts and combine them.
Concentration: If necessary, evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a suitable volume of mobile phase for LC-MS/MS analysis.
Protocol 2: LC-MS/MS Analysis
This is a general protocol based on established methods.
LC Column: Phenomenex Kinetex C8 (3.0 mm x 100 mm, 2.6 µm) or equivalent.
Mobile Phase A: Water:Acetonitrile (9:1, v/v) with 0.2% acetic acid.
Mobile Phase B: Acetonitrile with 0.2% acetic acid.
Gradient Elution:
0-0.2 min: 80% A, 20% B
0.2-5.0 min: Linear gradient to 10% A, 90% B
5.0-6.0 min: Hold at 10% A, 90% B
6.0-7.0 min: Return to 80% A, 20% B
7.0-8.0 min: Hold at 80% A, 20% B for re-equilibration.
Flow Rate: 0.4 mL/min.
Injection Volume: 50 µL.
MS Detection: Use an MS/MS system in ESI+ mode with MRM transitions as listed in the table above. Optimize source parameters (e.g., temperature, gas flows) according to the manufacturer's recommendations.
References
U.S. Environmental Protection Agency. (2015). Analytical method for metribuzin and its transformation products, metribuzin DADK (AE F149970), metribuzin DK (AE 1344183) and m. [Link]
López-Ruiz, R., et al. (2022). Rapid Determination of Metribuzin and Three Major Transformation Products in Soil and Plant by Gas Chromatography–Tandem Mass Spectrometry. Metabolites, 12(12), 1189. [Link]
Al-Rajab, A. J., & Schiavon, M. (2006). Analysis of Metribuzin and Associated Metabolites in Soil and Water Samples by Solid Phase Extraction and Reversed Phase Thin Layer Chromatography. Journal of Liquid Chromatography & Related Technologies, 18(4), 629-641. [Link]
Bakharev, V. V., et al. (2012). Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones. Russian Chemical Bulletin, 61(1), 99-109. [Link]
Kumar, A., et al. (2022). Biodegradation and Kinetic Study of Hazardous Metribuzin Herbicide Using a Novel Soil Bacterial Isolate Olivibacter oleidegradans. Nature Environment and Pollution Technology, 21(4), 1787-1794. [Link]
Aulakh, J. S., et al. (2021). Method Validation for Quantitative Analysis of Metribuzin in Wheat by Liquid Chromatography–Tandem Mass Spectrometry. Journal of Chromatographic Science, 59(5), 415-421. [Link]
Bhattacharyya, J., et al. (2015). Photolysis of Metribuzin in Water under Direct Sunlight-Identification of Photo- transformation Products by LC-MS-MS Electrospray Tandem Mass Spectrometry and Impact on Aquatic Species (Pseudokirchneriella subcapitata). Journal of Environmental Science and Health, Part B, 50(12), 863-873. [Link]
Kai, S., et al. (2011). [Analysis of metribuzin and its metabolites in livestock products and seafoods by liquid chromatography-tandem mass spectrometry]. Shokuhin Eiseigaku Zasshi, 52(1), 28-33. [Link]
AERU, University of Hertfordshire. (n.d.). Metribuzin (Ref: DPX G2504). [Link]
Li, Y., et al. (2021). Degradation of metribuzin in the UV/chlorine process: kinetic model, degradation by-products and transformation pathways. Environmental Science: Water Research & Technology, 7(1), 149-160. [Link]
ResearchGate. (n.d.). Reported methods for the determination of metribuzin and their metabolites in soil and plants. [Link]
Strategic Diagnostics Inc. (n.d.). Metribuzin RaPID Assay. [Link]
ResearchGate. (n.d.). Analysis of Metribuzin and Its Metabolites in Livestock Products and Seafoods by Liquid Chromatography-Tandem Mass Spectrometry. [Link]
Antonopoulou, M., et al. (2014). Photocatalytic treatment of metribuzin herbicide over TiO2 aqueous suspensions: Removal efficiency, identification of transformation products, reaction pathways and ecotoxicity evaluation. Applied Catalysis B: Environmental, 148-149, 465-475. [Link]
Henriksen, T., et al. (2004). Degradation and sorption of metribuzin and primary metabolites in a sandy soil. Journal of Environmental Quality, 33(2), 619-627. [Link]
de Oliveira, R. S., et al. (2021). Availability of Metribuzin-Loaded Polymeric Nanoparticles in Different Soil Systems: An Important Study on the Development of Safe Nanoherbicides. Nanomaterials, 11(11), 3045. [Link]
Kaur, S., et al. (2023). Hydroponic screening and liquid chromatography-mass spectrometry metabolite profiling of lentil genotypes for tolerance to metribuzin. Weed Science, 71(1), 38-48. [Link]
U.S. Environmental Protection Agency. (n.d.). 1,3,5-Triazin-2(1H)-one, 4-amino-6-(methylamino)-. [Link]
ResearchGate. (n.d.). Degradation pathways of metribuzin. [Link]
Okihashi, M., et al. (2000). Determination of triazine herbicides in foods with liquid chromatography mass spectrometry. The Analyst, 125(11), 1966-1969. [Link]
Grossenbacher, H., et al. (1984). 2-Chloro-4-Amino-1,3,5-Triazine-6(5H)-One: A New Intermediate in the Biodegradation of Chlorinated s-Triazines. Applied and Environmental Microbiology, 48(2), 451-453. [Link]
Lin, Y. H., et al. (2023). Using Magnetic Micelles Combined with Carbon Fiber Ionization Mass Spectrometry for the Screening of Trace Triazine Herbicides from Aqueous Samples. Molecules, 28(25), 8168. [Link]
Wang, J., et al. (2015). Determination of Triazine Herbicides in Drinking Water by Dispersive Micro Solid Phase Extraction with Ultrahigh-Performance Liquid Chromatography–High-Resolution Mass Spectrometric Detection. Journal of Agricultural and Food Chemistry, 63(44), 9731-9740. [Link]
Di Corcia, A., & Marchetti, M. (1992). Characterization of Triazine Herbicides by Electrospray and Tandem Mass Spectrometry. Analytical Chemistry, 64(1), 90-97. [Link]
ResearchGate. (n.d.). Characterization of Triazine Herbicides by Electrospray and Tandem Mass Spectrometry. [Link]
A Comparative Guide to 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one and Other Triazine Derivatives in Drug Discovery
For researchers, scientists, and professionals in drug development, the 1,3,5-triazine (or s-triazine) scaffold represents a "privileged structure" in medicinal chemistry. Its inherent structural rigidity, metabolic stab...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the 1,3,5-triazine (or s-triazine) scaffold represents a "privileged structure" in medicinal chemistry. Its inherent structural rigidity, metabolic stability, and the capacity for versatile substitutions at the 2, 4, and 6 positions have made it a cornerstone in the design of novel therapeutic agents.[1] This guide provides an in-depth comparison of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one and other key triazine derivatives, supported by experimental data, to illuminate their potential in various therapeutic areas.
The 1,3,5-Triazine Core: A Foundation for Diverse Biological Activity
The symmetrical 1,3,5-triazine ring is a six-membered heterocycle containing three nitrogen atoms at alternating positions. This arrangement results in an electron-deficient aromatic system, which influences its chemical reactivity and biological interactions.[2] The true power of the triazine scaffold lies in its synthetic tractability, primarily through the sequential nucleophilic substitution of chloride atoms from the readily available precursor, 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride).[3] This allows for the precise and controlled introduction of various functional groups, leading to a vast chemical space of derivatives with a wide spectrum of biological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[4][5]
Profile of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, also known as 5-azacytosine, is a structurally simple yet significant triazine derivative. Its core structure is analogous to the pyrimidine base cytosine, with a nitrogen atom at position 5 of the ring. This substitution has profound implications for its biological activity.
While extensive, direct comparative studies on the free base form of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one are not abundant in publicly accessible literature, its nucleoside analogue, 5-azacytidine (azacitidine), is a well-established anticancer agent.[6][7] 5-Azacytidine and its deoxy derivative, decitabine, function as DNA methyltransferase (DNMT) inhibitors.[7][8] By incorporating into DNA, they covalently trap DNMTs, leading to the hypomethylation and re-expression of tumor suppressor genes.[7][8] This mechanism underscores the potential of the 4-amino-1,3,5-triazin-2(1H)-one core to interfere with fundamental cellular processes.
Comparative Analysis of Triazine Derivatives
The biological activity of triazine derivatives is exquisitely sensitive to the nature of the substituents at the C2, C4, and C6 positions. This section will compare the performance of various triazine derivatives across different therapeutic areas, providing a context for understanding the potential of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one.
Anticancer Activity
The triazine scaffold is a prominent feature in numerous anticancer agents. The ability to introduce different functionalities allows for the targeting of various cancer-related pathways.
A study on symmetrical di-substituted phenylamino-s-triazine derivatives highlighted the potent cytotoxic activity of these compounds against human breast cancer (MCF7) and colon carcinoma (C26) cell lines.[9] For instance, compound 2d (4-CH3–Ar, dipiperidinyl) exhibited impressive IC50 values of 6.54 µM against MCF7 and 0.38 µM against C26 cells.[9] Another compound, 3a (4-Cl–Ar, dimorpholino), showed an IC50 of 1.21 µM against C26 cells.[9] These findings underscore the importance of the substituents in modulating anticancer potency.
In another study, novel 1,3,5-triazine derivatives were synthesized and evaluated for their cytotoxic activity against the A549 lung cancer cell line.[10] Compounds 8e , 9a , 10e , and 11e demonstrated high potency with IC50 values of 50, 42, 62, and 28 nM, respectively, surpassing the activity of the standard drug methotrexate.[10]
The anticancer potential of the 4-amino-1,3,5-triazin-2(1H)-one core is most evident in its nucleoside form, 5-azacytidine, which is used in the treatment of myelodysplastic syndromes.[1][6] The mechanism of action, as a DNA methyltransferase inhibitor, is a powerful demonstration of how the triazine ring can be utilized to disrupt cancer cell epigenetics.[7]
Table 1: Comparative Anticancer Activity of Selected Triazine Derivatives
The emergence of multidrug-resistant pathogens has spurred the search for novel antimicrobial agents, and triazine derivatives have shown considerable promise in this area.
A study on 1,3,5-triazine 4-aminobenzoic acid derivatives demonstrated their antimicrobial activity against Staphylococcus aureus and Escherichia coli.[3] Notably, compounds 10 and 13 showed activity against methicillin-resistant S. aureus (MRSA) and E. coli that was superior to the standard drug ampicillin.[3]
Another study focusing on hybrid 4-aminoquinoline-1,3,5-triazine derivatives reported potent antibacterial activity against a panel of Gram-positive and Gram-negative bacteria.[11]
While specific data on the antimicrobial properties of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one is scarce, the broad antimicrobial potential of the triazine scaffold suggests this could be a fruitful area for future investigation.
Table 2: Comparative Antimicrobial Activity of Selected Triazine Derivatives
Chronic inflammation is a key factor in a multitude of diseases. A systematic review of the anti-inflammatory activity of triazine derivatives from 2008 to 2018 revealed that a significant portion of the evaluated compounds showed promising anti-inflammatory effects.[5]
More recently, a study on trisubstituted 1,3,5-triazines as histamine H4 receptor antagonists demonstrated their potential in treating inflammatory pain.[4] Compound 6 (4-(cyclopentylmethyl)-6-(4-methylpiperazin-1-yl)-1,3,5-triazin-2-amine) showed both anti-inflammatory and analgesic effects in a carrageenan-induced inflammatory pain model.[4] This highlights the potential of triazine derivatives to modulate key inflammatory pathways.
The structural similarity of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one to endogenous nucleobases suggests it could potentially interfere with signaling pathways involved in inflammation, although specific experimental data is needed to confirm this.
Experimental Protocols
General Synthesis of Substituted 1,3,5-Triazines
The synthesis of most 1,3,5-triazine derivatives starts from cyanuric chloride. The differential reactivity of the three chlorine atoms allows for a stepwise and selective substitution by various nucleophiles.
Step-by-step Methodology:
Monosubstitution: Dissolve cyanuric chloride in a suitable solvent (e.g., acetone, THF). Cool the solution to 0-5 °C. Add one equivalent of the first nucleophile (e.g., an amine) dropwise while maintaining the temperature. A base (e.g., NaHCO₃, Et₃N) is typically added to neutralize the HCl formed.
Disubstitution: After the first substitution is complete (monitored by TLC), the temperature is raised to room temperature. A second equivalent of the same or a different nucleophile is added.
Trisubstitution: For the third substitution, the reaction mixture is often heated to reflux to replace the final, less reactive chlorine atom.
Purification: The final product is typically isolated by filtration and purified by recrystallization or column chromatography.
In Vitro Cytotoxicity Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of compounds on cancer cell lines.
Step-by-step Methodology:
Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.
Compound Treatment: Treat the cells with various concentrations of the triazine derivatives and a vehicle control. Incubate for 48-72 hours.
MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. The viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.
Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.
Absorbance Reading: Read the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value (the concentration that inhibits 50% of cell growth).
Structure-Activity Relationship (SAR) and Future Perspectives
The extensive research on 1,3,5-triazine derivatives has revealed some key structure-activity relationships:
Lipophilicity and Hydrogen Bonding: The nature of the substituents significantly influences the compound's lipophilicity and its ability to form hydrogen bonds, which are crucial for target binding and cell permeability.
Steric and Electronic Effects: The size and electronic properties of the substituents can dictate the compound's affinity and selectivity for its biological target. For example, electron-withdrawing groups on a phenylamino substituent can enhance anticancer activity.[9]
Hybrid Molecules: Combining the triazine core with other pharmacophores can lead to hybrid molecules with enhanced potency and multi-target activity.[11]
While direct experimental data on 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one is limited, its structural features—a small, polar molecule with hydrogen bond donors and acceptors—suggest it may have interesting biological properties. Its similarity to 5-azacytosine points towards its potential as a lead compound for the development of novel epigenetic modulators. Further research is warranted to synthesize and evaluate a library of derivatives based on this core structure to explore its full therapeutic potential.
Conclusion
The 1,3,5-triazine scaffold is a remarkably versatile platform for the development of new drugs. The ability to fine-tune its properties through targeted substitutions has led to a wealth of derivatives with potent biological activities across a range of therapeutic areas. While 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one itself requires more in-depth investigation, the established success of its nucleoside analog and the broader family of triazine derivatives strongly suggests its potential as a valuable building block in future drug discovery efforts. This guide provides a framework for understanding the comparative performance of triazine derivatives and underscores the importance of continued exploration of this privileged chemical space.
References
Exploring s-triazine derivatives as anticancer agents. (2026, February 11). Vertex AI Search.
Shukla, V., Pathak, M., Mishra, G. P., & Kumar, S. (2023). A REVIEW ON S-TRIAZINE DERIVATIVES & ITS BIOLOGICAL ACTIVITIES. International Journal of Biology, Pharmacy and Allied Sciences, 12(7), 3143-3156.
Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. (2023). Journal of Medicinal and Chemical Sciences, 6(7), 1599-1611.
Recent Advances in the Biological Activity of s-Triazine Core Compounds. (2022). Pharmaceuticals, 15(2), 221.
Anti-inflammatory activity of triazine derivatives: A systematic review. (2019). European Journal of Medicinal Chemistry, 162, 435-447.
Bhat, M. A., et al. (2025). Hybrid 4-Aminoquinoline-1,3,5-triazine Derivatives: Design, Synthesis, Characterization, and Antibacterial Evaluation.
Triazines – A comprehensive review of their synthesis and diverse biological importance. (2026, January 14).
Pham, E. C., et al. (2025). Symmetrical di-substituted phenylamino-s-triazine derivatives as anticancer agents: in vitro and in silico approach. RSC Advances, 15(1), 1-15.
Cytotoxicity Evaluation of 1, 3, 5 Trizines Derivatives with Substitutued Amines. (2025).
Balaha, M., et al. (2016). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science, 6(04), 028-045.
Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine deriv
5-Azacytosine Compounds In Medicinal Chemistry: Current Stage And Future Perspectives. (2025).
Cytotoxity Evaluation of 1, 3, 5 Trizines Derivatives with Substitutued Amines. (2025).
Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. (2017). Chemistry Central Journal, 11(1), 35.
New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide Derivatives: Synthesis, Anticancer Activity and QSAR Study. (2022). Molecules, 27(12), 7178.
1,3,5-Triazin-2(1H)-one, 4-amino-6-(methylamino)-. (2025). US EPA.
Synthesis of Fmoc-Triazine Amino Acids and Its Application in the Synthesis of Short Antibacterial Peptidomimetics. (2020). Molecules, 25(10), 2392.
5-Azacytidine, a DNA methyltransferase inhibitor, induces ATR-mediated DNA double-strand break responses, apoptosis, and synergistic cytotoxicity with doxorubicin and bortezomib against multiple myeloma cells. (2007). Molecular Cancer Therapeutics, 6(6), 1718-1727.
Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. (2017). Chemistry Central Journal, 11(1), 35.
New 2-[(4-Amino-6-N-substituted-1,3,5-triazin-2-yl)methylthio]-N-(imidazolidin-2-ylidene)-4-chloro-5-methylbenzenesulfonamide Derivatives: Synthesis, Anticancer Activity and QSAR Study. (2022). Molecules, 27(12), 7178.
Toxicity of 5-aza-2'-deoxycytidine to mammalian cells is mediated primarily by covalent trapping of DNA methyltransferase rather than DNA demethylation. (1997). Proceedings of the National Academy of Sciences, 94(9), 4386-4391.
Comparative Efficacy Analysis of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one: A Review of Currently Available Data
A comprehensive review of publicly available scientific literature and chemical databases reveals a significant gap in the information required to conduct a comparative efficacy study of 4-Amino-1-methyl-1,3,5-triazin-2(...
Author: BenchChem Technical Support Team. Date: February 2026
A comprehensive review of publicly available scientific literature and chemical databases reveals a significant gap in the information required to conduct a comparative efficacy study of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one. At present, this chemical compound does not have a well-defined, publicly documented therapeutic or industrial application. The absence of a specified use makes it impossible to identify appropriate alternatives for comparison, locate relevant experimental data, or establish standardized protocols for efficacy evaluation.
While the chemical structure of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one is defined in chemical databases such as PubChem, these sources do not provide information on its biological activity or practical applications. The broader family of 1,3,5-triazine derivatives encompasses a wide range of uses, including pharmaceuticals, herbicides, and polymer chemistry. However, this general information does not translate to a specific function for the molecule .
For a comparative efficacy guide to be scientifically valid and useful to researchers, it must be grounded in a clearly defined application. This would allow for the identification of a control or standard treatment, as well as other alternatives against which the subject compound can be tested. Without this fundamental piece of information, any attempt to create a comparison guide would be speculative and lack the scientific integrity required for a professional audience.
The Challenge of Undefined Application
The core of any efficacy study is the measurement of a specific outcome in a relevant system. For example, if 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one were an anti-cancer agent, its efficacy would be compared to existing chemotherapeutics by measuring tumor growth inhibition in cancer cell lines and animal models. If it were a crop protection agent, its performance would be judged against other herbicides in terms of weed control and crop yield.
The lack of a known application for 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one means that:
No Alternatives for Comparison Exist: It is impossible to select appropriate competitor compounds for a comparative study.
No Standardized Assays are Available: Without a target application, there are no established experimental protocols to measure its performance.
No Efficacy Data has been Published: A thorough search of scientific literature reveals no studies detailing the efficacy of this specific compound for any purpose.
Future Directions
Should information become available regarding a specific application for 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, a comprehensive comparative efficacy guide could be developed. Such a guide would be structured to provide researchers with a detailed analysis of its performance relative to other options. This would include:
Mechanism of Action: An in-depth explanation of how the compound exerts its effects.
Comparative Efficacy Data: Tabulated results from head-to-head studies.
Experimental Protocols: Detailed methodologies for relevant assays.
Signaling Pathway and Workflow Diagrams: Visual representations of its biological and experimental context.
Until a clear application for 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one is established and supported by scientific research, the creation of a meaningful and accurate comparative efficacy guide is not feasible. The scientific community awaits further research to elucidate the potential role of this compound.
Validation
Comparative Cross-Reactivity Profiling of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one: A Guide for Researchers
Senior Application Scientist Commentary: Crafting a comprehensive cross-reactivity profile for a specific small molecule is a critical step in early-stage drug discovery and chemical biology. It allows researchers to ant...
Author: BenchChem Technical Support Team. Date: February 2026
Senior Application Scientist Commentary: Crafting a comprehensive cross-reactivity profile for a specific small molecule is a critical step in early-stage drug discovery and chemical biology. It allows researchers to anticipate potential off-target effects, understand structure-activity relationships, and select the most promising candidates for further development. This guide is intended for researchers, scientists, and drug development professionals, providing a framework for evaluating the selectivity of "4-Amino-1-methyl-1,3,5-triazin-2(1H)-one".
Note to the Reader: As of the latest literature review, publicly available experimental data specifically detailing the cross-reactivity profile of "4-Amino-1-methyl-1,3,5-triazin-2(1H)-one" is limited. Therefore, this guide will establish a methodological framework for such a study, drawing on established principles of cross-reactivity profiling and using structurally or functionally related 1,3,5-triazine derivatives as illustrative examples. The protocols and analyses presented herein are intended to serve as a template for the investigation of this specific molecule.
Introduction to 1,3,5-Triazines and the Importance of Cross-Reactivity Profiling
The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including but not limited to antiviral, anticancer, and herbicidal properties. The specific substitutions on the triazine ring dictate the molecule's pharmacological properties, including its primary biological target and its potential for interacting with other, unintended targets.
Why is Cross-Reactivity Profiling Crucial?
Predicting Off-Target Effects: Unforeseen interactions with other proteins can lead to toxicity or undesirable side effects.
Understanding Mechanism of Action: A clean selectivity profile can increase confidence that the observed phenotype is due to the modulation of the intended target.
Identifying Polypharmacology: In some cases, promiscuous binding to multiple targets can be therapeutically beneficial. A cross-reactivity profile can uncover such opportunities.
Guiding Lead Optimization: Understanding which structural features contribute to off-target binding allows for the rational design of more selective analogues.
Characterization of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
Before embarking on a cross-reactivity campaign, it is essential to have a thorough understanding of the molecule of interest.
Property
Value
Source
Molecular Formula
C₄H₆N₄O
Molecular Weight
126.12 g/mol
Structure
Caption: Basic chemical properties of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one.
Proposed Experimental Workflow for Cross-Reactivity Profiling
The following outlines a comprehensive, multi-tiered approach to assessing the selectivity of "4-Amino-1-methyl-1,3,5-triazin-2(1H)-one".
Comparative
Comparative Structure-Activity Relationship (SAR) Studies of 4-Amino-1,3,5-triazin-2(1H)-one Analogs as Herbicides
A Senior Application Scientist's Guide to Understanding and Leveraging SAR for Novel Herbicide Development In the relentless pursuit of effective and selective weed management solutions, the 1,3,5-triazine scaffold has p...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's Guide to Understanding and Leveraging SAR for Novel Herbicide Development
In the relentless pursuit of effective and selective weed management solutions, the 1,3,5-triazine scaffold has proven to be a cornerstone of chemical herbicide development. This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of analogs of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, a representative of the triazinone class of herbicides. By dissecting the influence of specific structural modifications on herbicidal efficacy, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the key molecular features driving the activity of these compounds. This knowledge is paramount for the rational design of next-generation herbicides with improved potency, selectivity, and environmental profiles.
The primary mechanism of action for most triazine and triazinone herbicides is the inhibition of photosynthesis at the photosystem II (PSII) complex in plants.[1][2] These herbicides bind to the D1 protein within the PSII complex, blocking electron transport and ultimately leading to plant death.[3] The subtle interplay of substituents on the triazine ring dictates the binding affinity to the D1 protein and, consequently, the herbicidal activity.
Comparative Analysis of Substituent Effects
The herbicidal activity of 4-amino-1,3,5-triazin-2(1H)-one analogs is profoundly influenced by the nature and position of substituents on the triazine core. The following sections dissect the SAR at key positions, drawing comparisons from established research on prominent triazinone herbicides like metribuzin and metamitron.[4][5]
Substitution at the N-1 Position
The substituent at the N-1 position of the triazinone ring plays a crucial role in modulating the electronic and steric properties of the molecule, which in turn affects its interaction with the target site. While the user's topic specifies a methyl group at this position, comparative studies on related triazinones reveal important trends. Generally, small, non-polar groups are favored.
Substitution at the C-3 Position
The C-3 position offers a critical handle for modifying the electronic properties and metabolic stability of the herbicide. A quantitative structure-activity study has shown that replacing the Y-alkyl group (where Y=O, S, NH) with an alkyl group can significantly impact herbicidal activity and crop selectivity.[5]
Substitution at the C-4 Amino Group
The 4-amino group is indispensable for the herbicidal activity of many triazinones.[5] Both a free or a reversibly substituted amino group are often required for potent activity. Modifications at this position can influence the binding to the D1 protein and the overall physicochemical properties of the molecule.
Substitution at the C-6 Position
The substituent at the C-6 position has a profound impact on both the potency and selectivity of triazinone herbicides. This position is a key determinant of the spectrum of weeds controlled and the tolerance of crops. For instance, the presence of a bulky tert-butyl group in metribuzin contributes to its high herbicidal activity.[4] Conversely, a phenyl group, as seen in metamitron, imparts a high degree of tolerance in sugar beets.[5]
Tabulated SAR Data for Triazinone Analogs
The following table summarizes the qualitative structure-activity relationships for key substitutions on the 4-amino-1,3,5-triazin-2(1H)-one scaffold, based on findings from various studies on analogous compounds.
Position
Substituent
Effect on Herbicidal Activity
Rationale/Comments
N-1
-H
Generally active
Small substituent tolerated.
-CH3 (Methyl)
Often optimal
Balances lipophilicity and steric bulk.
Larger Alkyl
Decreased activity
Steric hindrance at the binding site.
C-3
-SCH3 (Methylthio)
High activity
Electron-withdrawing, enhances binding.
-OCH3 (Methoxy)
Moderate to high activity
Can be metabolically labile.
-CH3 (Methyl)
High activity and selectivity
Important for sugar beet tolerance (metamitron).[5]
C-4
-NH2 (Amino)
Essential for activity
Crucial for hydrogen bonding in the active site.[5]
Protocol 1: Evaluation of Herbicidal Activity (Post-emergence)
This protocol outlines a standard method for assessing the post-emergence herbicidal activity of test compounds on various weed species.
Materials:
Test compounds (4-amino-1,3,5-triazin-2(1H)-one analogs)
Acetone (analytical grade)
Tween® 20 (or other suitable surfactant)
Distilled water
Pots (10 cm diameter) with standard potting mix
Seeds of various weed species (e.g., Amaranthus retroflexus, Chenopodium album) and crop species (e.g., wheat, soybean)
Growth chamber with controlled temperature, humidity, and light conditions
Spray chamber
Procedure:
Plant Cultivation: Sow seeds of weed and crop species in pots and grow them in a growth chamber under controlled conditions (e.g., 25/20°C day/night temperature, 16-hour photoperiod).
Preparation of Test Solutions: Dissolve the test compounds in acetone to prepare stock solutions. For application, dilute the stock solutions with distilled water containing a surfactant (e.g., 0.1% Tween® 20) to achieve the desired concentrations.
Herbicide Application: When the plants reach the 2-3 leaf stage, transfer them to a spray chamber. Apply the test solutions evenly to the foliage at a specified volume (e.g., 400 L/ha). Include a negative control (solvent + surfactant) and a positive control (a commercial herbicide like metribuzin).
Evaluation: Return the treated plants to the growth chamber. After a set period (e.g., 14-21 days), visually assess the herbicidal injury on a scale of 0 to 100, where 0 represents no effect and 100 represents complete plant death.
Data Analysis: Calculate the GR50 (the concentration required to cause 50% growth reduction) for each compound on each plant species using appropriate statistical software.
Visualizing Structure-Activity Relationships
The following diagrams illustrate key SAR principles for 4-amino-1,3,5-triazin-2(1H)-one analogs.
Caption: Key substituent positions influencing the herbicidal activity of the triazinone core.
Experimental Workflow for Herbicide Evaluation
The following diagram outlines the typical workflow for evaluating the herbicidal efficacy of novel triazinone compounds.
Caption: A streamlined workflow for the evaluation of herbicidal compounds.
Conclusion
The structure-activity relationship of 4-amino-1,3,5-triazin-2(1H)-one analogs is a well-defined yet continuously evolving field of study. The herbicidal efficacy of these compounds is a delicate balance of substitutions at the N-1, C-3, C-4, and C-6 positions of the triazine ring. A deep understanding of these SAR principles is crucial for the design of novel herbicides with enhanced potency, improved crop selectivity, and a more favorable environmental footprint. The experimental protocols and workflows detailed in this guide provide a robust framework for the systematic evaluation of new chemical entities in the ongoing quest for superior weed management solutions.
References
Bakharev, V. V., et al. (2012). Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones. Russian Chemical Bulletin, 61(1), 97-109. [Link]
Zhang, C., et al. (2014). 3D-QSAR and Docking Modeling Study of 1,3,5-Triazine Derivatives as PSII Electron Transport Inhibitor. Asian Journal of Chemistry, 26(2), 435-440. [Link]
Shukla, S., & Singh, P. K. (2020). Herbicidal Characterization of Metribuzin and Its Complexes with Fe(II), Co(II) and Ni(II). The International journal of analytical and experimental modal analysis, 12(10), 539-546. [Link]
Ghorab, M. M., et al. (2010). Synthesis and Chemistry of 4-Amino-1,2,4-triazin-5-ones. HETEROCYCLES, 81(6), 1393-1426. [Link]
O'Donovan, R. (2009). Development of a synthetic route to the active ingredient of an agricultural herbicide. (Doctoral dissertation, Dublin City University). [Link]
Ferreira, D. V., et al. (2024). Photosystem II inhibitor herbicides. Revista Observatorio de la Economia Latinoamericana, 22(7), 1-32. [Link]
Singh, S., et al. (2022). Efficacy of Metribuzin Doses on Physiological, Growth, and Yield Characteristics of Wheat and Its Associated Weeds. Frontiers in Plant Science, 13, 869581. [Link]
Sondhia, S. (2021). Bio-efficacy of metribuzin based herbicide mixtures on weeds and productivity of wheat. Indian Journal of Agronomy, 66(4), 459-464. [Link]
Google Patents. (2012). Herbicidal composition comprising flazasulfuron and metribuzin.
Wang, Q., et al. (2022). Synthesis, Herbicidal Activity, Crop Safety and Soil Degradation of Pyrimidine- and Triazine-Substituted Chlorsulfuron Derivatives. Molecules, 27(7), 2339. [Link]
Zhang, J., et al. (2025). Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. Molecules, 30(5), 1234. [Link]
Jia, W., et al. (2019). Quantitative Structure Activity Relationship Studies and Molecular Dynamics Simulations of 2-(Aryloxyacetyl)cyclohexane-1,3-Diones Derivatives as 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors. Frontiers in Chemistry, 7, 569. [Link]
Jadhav, A. L., et al. (2021). Quantitative Structure-Activity Relationship (QSAR): A Review. International Journal of Novel Research and Development, 6(5), 1-10. [Link]
University of California Agriculture and Natural Resources. (n.d.). Photosystem II Inhibitors. Herbicide Symptoms. [Link]
O'Donovan, R. (2009). Development of a synthetic route to the active ingredient of an agricultural herbicide (Doctoral dissertation, Dublin City University). DORAS. [Link]
NC State Extension Publications. (2015). Photosystem II inhibitors – Triazine Herbicides. [Link]
A Comparative Guide to DNA Methyltransferase Inhibition: Benchmarking 5-Azacytosine and its Nucleoside Analogs, Azacitidine and Decitabine
For researchers, scientists, and drug development professionals in the field of epigenetics and oncology, the selection of appropriate chemical tools is paramount. This guide provides an in-depth technical comparison of...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals in the field of epigenetics and oncology, the selection of appropriate chemical tools is paramount. This guide provides an in-depth technical comparison of the DNA methyltransferase (DNMT) inhibitor 5-Azacytosine, also known as 4-Amino-1,3,5-triazin-2(1H)-one , against the established standard compounds, Azacitidine and Decitabine. We will delve into the causality behind their mechanisms of action, present comparative experimental data, and provide detailed protocols for their evaluation.
Introduction: The Critical Role of DNMTs in Cancer and the Rationale for Inhibition
DNA methylation is a fundamental epigenetic mechanism that plays a crucial role in regulating gene expression. In mammals, this process is primarily carried out by a family of DNA methyltransferase (DNMT) enzymes that catalyze the transfer of a methyl group to the C5 position of cytosine residues, typically within CpG dinucleotides. Aberrant DNA hypermethylation is a hallmark of cancer, leading to the transcriptional silencing of tumor suppressor genes and contributing to oncogenesis.[1][2]
The inhibition of DNMTs has emerged as a powerful therapeutic strategy to reverse this epigenetic silencing and restore normal cellular function.[2] The pioneering drugs in this class are the nucleoside analogs Azacitidine (5-Azacytidine) and Decitabine (5-aza-2'-deoxycytidine).[2] Our topic compound, 5-Azacytosine, is the core chemical moiety of these drugs. Understanding their comparative pharmacology is essential for rational drug design and application in research.
The Compounds: A Tale of a Base and its Pro-Drug Nucleosides
It is critical to distinguish between the topic compound and the established standards. 4-Amino-1,3,5-triazin-2(1H)-one (5-Azacytosine) is a heterocyclic base. In contrast, Azacitidine and Decitabine are nucleoside analogs, where 5-Azacytosine is attached to a ribose or a deoxyribose sugar, respectively. This structural difference is the primary determinant of their biological activity.
Azacitidine and Decitabine are pro-drugs; they are inactive until they are taken up by cells and metabolically converted into their triphosphate forms.[1] They are then incorporated into newly synthesized RNA (primarily Azacitidine) and/or DNA (both, but exclusively for Decitabine).[3][4] Once incorporated into DNA, they act as suicide inhibitors, forming an irreversible covalent bond with DNMT enzymes, trapping and depleting them, which leads to passive demethylation of the genome during subsequent rounds of DNA replication.[4][5]
For 5-Azacytosine to exert a similar effect, it would need to be anabolized by the cell into a nucleoside, a process for which there is limited evidence. Therefore, this guide will focus on benchmarking the two active pro-drugs, Azacitidine and Decitabine, which are the relevant compounds for experimental and clinical use.
Caption: Metabolic activation pathway of 5-Azacytosine analogs.
Benchmarking Azacitidine vs. Decitabine: A Multi-faceted Comparison
While both drugs are potent hypomethylating agents, they exhibit distinct pharmacological profiles due to Azacitidine's dual incorporation into RNA and DNA.[3][4] This leads to differences in cytotoxicity, cell cycle effects, and gene expression modulation.
Comparative Cytotoxicity and Potency
Direct comparisons in cancer cell lines reveal that the relative potency of Azacitidine and Decitabine can be cell-type dependent. However, a general trend is that Decitabine often achieves maximal DNA hypomethylation and DNMT1 depletion at lower concentrations than Azacitidine.[6] Conversely, at higher concentrations, Azacitidine can exhibit greater overall cytotoxicity, likely due to its additional impact on RNA metabolism and protein synthesis.[7]
Table 1: Comparative Efficacy in Acute Myeloid Leukemia (AML) and Non-Small Cell Lung Cancer (NSCLC) Cell Lines
| Protein Synthesis Inhibition | Significant reduction (51-58%) | No significant reduction | KG-1a, THP-1 (AML) |[6] |
Mechanistic Differences: DNA Damage, Cell Cycle, and Apoptosis
The differential incorporation into nucleic acids translates into distinct downstream cellular effects.
DNA Damage: Both drugs induce DNA damage responses, marked by the phosphorylation of histone H2AX (γH2AX).[3][5] However, Azacitidine often elicits a more robust DNA damage and apoptotic response, evidenced by greater PARP cleavage.[7]
Cell Cycle Arrest: Decitabine characteristically induces a G2/M phase cell cycle arrest.[8] In contrast, Azacitidine treatment tends to cause a decrease across all cell cycle phases and an increase in the sub-G1 fraction, indicative of apoptosis.[6]
Apoptosis: Both compounds induce apoptosis, but the kinetics and magnitude can differ. Azacitidine's impact on RNA can contribute to cytotoxicity independent of its DNA hypomethylating effects, leading to more pronounced apoptosis in some contexts.[5][8][9]
Caption: Workflow for comparing DNMT inhibitor activity in vitro.
Experimental Protocols
To ensure scientific integrity and reproducibility, the following are detailed protocols for key benchmarking assays.
In Vitro DNMT Activity/Inhibition Assay (Colorimetric)
This assay provides a direct measure of a compound's ability to inhibit DNMT enzyme activity in a cell-free system.
Principle: A universal DNA substrate is coated on microplate wells. Purified DNMT enzyme methylates this substrate using S-adenosylmethionine (SAM) as the methyl donor. A specific capture antibody against 5-methylcytosine (5-mC) is used, followed by a detection antibody and colorimetric development to quantify the level of methylation.
Materials:
DNMT Activity/Inhibition Assay Kit (e.g., Abcam ab113467 or similar).
Purified recombinant human DNMT1 enzyme.
Test compounds (Azacitidine, Decitabine).
Microplate reader (450 nm absorbance).
Procedure:
Reagent Preparation: Prepare all buffers, SAM, and antibodies according to the kit manufacturer's protocol.
Inhibitor Dilution: Prepare a serial dilution of the test compounds in assay buffer.
Enzyme Reaction: To the DNA-coated wells, add:
DNMT Assay Buffer.
Test inhibitor at various concentrations.
Purified DNMT enzyme (e.g., 50 µg/mL stock).
Initiate the reaction by adding the methyl donor (SAM).
Include a positive control (no inhibitor) and a blank (no enzyme).
Incubation: Cover the plate and incubate at 37°C for 90-120 minutes.
Washing & Antibody Incubation: Wash wells with wash buffer. Add diluted Capture Antibody (anti-5-mC) and incubate for 60 minutes at room temperature.
Detection: Wash wells. Add diluted Detection Antibody and incubate for 30 minutes.
Signal Development: Wash wells. Add developer solution and incubate until color develops (5-10 min). Add stop solution.
Data Acquisition: Read absorbance at 450 nm. DNMT activity is inversely proportional to the signal. Calculate percent inhibition relative to the positive control.
Cellular DNA Hypomethylation Assay (LINE-1 Pyrosequencing)
This cell-based assay provides a quantitative measure of global DNA methylation changes. Long Interspersed Nuclear Elements (LINE-1) are highly repetitive and heavily methylated, serving as a reliable surrogate for global methylation levels.
Principle: Genomic DNA is isolated from treated cells and subjected to bisulfite conversion, which converts unmethylated cytosines to uracil while leaving methylated cytosines unchanged. A specific LINE-1 region is then amplified by PCR and analyzed by pyrosequencing to quantify the percentage of methylation at specific CpG sites.
Materials:
Cancer cell line (e.g., KG-1a, A549).
Cell culture reagents and DNMT inhibitors.
Genomic DNA isolation kit.
Bisulfite conversion kit (e.g., Zymo DNA Methylation Kit).
PCR reagents and biotinylated primers for LINE-1.
Pyrosequencing instrument and reagents.
Procedure:
Cell Treatment: Culture cells and treat with a dose range of Azacitidine or Decitabine for 48-72 hours. Include a vehicle control.
Genomic DNA Isolation: Harvest cells and isolate high-quality genomic DNA according to the kit manufacturer's instructions.
Bisulfite Conversion: Convert 1 µg of genomic DNA using a bisulfite conversion kit.
PCR Amplification: Amplify the LINE-1 target region from the bisulfite-converted DNA using biotinylated primers.
Pyrosequencing: Analyze the PCR product on a pyrosequencing instrument according to the manufacturer's protocol to determine the methylation percentage at each CpG site within the analyzed sequence.[7]
Data Analysis: Compare the average methylation percentage across the targeted CpG sites between treated and control samples.
Conclusion and Future Directions
The standard DNMT inhibitors, Azacitidine and Decitabine, while sharing the common goal of DNA hypomethylation, operate through distinct pharmacological mechanisms. Decitabine is a dedicated DNA-hypomethylating agent, whereas Azacitidine possesses a dual mechanism involving both RNA and DNA, often resulting in greater cytotoxicity but a more complex biological response. The choice between them for research purposes depends on the specific scientific question being addressed.
The parent compound, 4-Amino-1,3,5-triazin-2(1H)-one (5-Azacytosine) , is unlikely to exhibit significant DNMT-inhibiting activity on its own due to the requirement of metabolic activation into a nucleoside triphosphate for incorporation into DNA. Future research could explore whether and to what extent 5-Azacytosine is metabolized to active nucleosides in various cell types, which would clarify its potential as a standalone agent or pro-drug. For current benchmarking studies, Azacitidine and Decitabine remain the undisputed gold standards.
References
Resistance of Leukemia Cells to 5-Azacytidine: Different Responses to the Same Induction Protocol. MDPI.
5-Azacytidine, a DNA methyltransferase inhibitor, induces ATR-mediated DNA double-strand break responses, apoptosis, and synergistic cytotoxicity with doxorubicin and bortezomib against multiple myeloma cells. Molecular Cancer Therapeutics.
The effects of 5-azacytidine on the function and number of regulatory T cells and T-effectors in myelodysplastic syndrome.
5-azacytosine induces cytotoxicity via 5-methylcytosine depletion on chromatin-associ
Alternative 5‐Azacitidine 5‐Day 100 mg/m2 Dosage Shows Non‐Inferiority to Classical Schedule for Myelodysplastic Neoplasm (MDS) and Chronic Myelomonocytic Leukaemia (CMML)
Comprehensive comparison between azacytidine and decitabine treatment in an acute myeloid leukemia cell line. Clinical Epigenetics.
Metabolism of 1-beta-D-arabinofuranosyl-5-azacytosine and incorporation into DNA of human T-lymphoblastic cells (Molt-4). PubMed.
Cytotoxic Effects of 5-Azacytidine on Primary Tumour Cells and Cancer Stem Cells from Oral Squamous Cell Carcinoma: An In Vitro FTIRM Analysis. PubMed.
DNMT1 expression partially dictates 5-Azacytidine sensitivity and correlates with RAS/MEK/ERK activity in gastric cancer cells. BMC Cancer.
Comparison Between 5-Azacytidine Treatment and Allogeneic Stem-Cell Transplantation in Elderly Patients With Advanced MDS According to Donor Availability (VidazaAllo Study). Journal of Clinical Oncology.
Modulation of Cell Cycle Progression by 5-Azacytidine Is Associated with Early Myogenesis Induction in Murine Myoblasts.
Annexin A1 Is Involved in the Antitumor Effects of 5-Azacytidine in Human Oral Squamous Carcinoma Cells. MDPI.
5-azacitidine prolongs overall survival in patients with myelodysplastic syndrome - a systematic review and meta-analysis.
5-azacytidine and decitabine exert proapoptotic effects on neoplastic mast cells: role of FAS-demethylation and FAS re-expression, and synergism with FAS-ligand. Blood.
Effect of 5- Azacytidine on the Cell Growth Inhibition and Apoptosis Induction Lung Cancer A549 Cell Line. Armaghane Danesh.
Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones.
Chemical induction of DNA demethylation by 5-Azacytidine enhances tomato fruit defense against gray mold through dicer-like protein DCL2c. Journal of Experimental Botany.
Azacitidine and decitabine have different mechanisms of action in non-small cell lung cancer cell lines. Cancer Biology & Therapy.
4-Amino-1,3,5-triazin-2(5H)-one.
Recent progress in DNA methyltransferase inhibitors as anticancer agents. Frontiers in Pharmacology.
A Comparison of Azacitidine and Decitabine Activities in Acute Myeloid Leukemia Cell Lines. PLOS ONE.
5-Azacytidine and 5-aza-2'-deoxycytidine as inhibitors of DNA methylation: mechanistic studies and their implic
Recent Advances in the Biological Activity of s-Triazine Core Compounds. MDPI.
Synthesis and in vitro anticancer evaluation of some 4,6-diamino-1,3,5-triazine-2-carbohydrazides as Rad6 ubiquitin conjugating enzyme inhibitors. ORCA - Online Research @ Cardiff.
Confirming Cellular Target Engagement of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one: A Comparative Guide to Modern Techniques
In the landscape of contemporary drug discovery, the unequivocal confirmation of a compound's interaction with its intended cellular target is a cornerstone of successful therapeutic development. This guide provides an i...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of contemporary drug discovery, the unequivocal confirmation of a compound's interaction with its intended cellular target is a cornerstone of successful therapeutic development. This guide provides an in-depth comparison of leading methodologies for validating the target engagement of novel chemical entities within a cellular context, using the promising molecule 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one as a central case study. This compound, a derivative of the 1,3,5-triazine scaffold, shares structural similarities with known inhibitors of crucial cellular enzymes, making the precise identification of its molecular partners essential for elucidating its mechanism of action.
This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to offer a critical evaluation of the strengths and weaknesses of each technique, empowering you to make informed decisions for your research endeavors.
The Criticality of Target Engagement: Beyond in vitro Affinity
While traditional biochemical assays provide valuable initial data on a compound's affinity for a purified protein, they often fail to recapitulate the complex and dynamic environment within a living cell.[1] Factors such as cell permeability, intracellular compound concentration, the presence of competing endogenous ligands, and the formation of protein complexes can significantly influence a drug's ability to bind to its target.[1] Therefore, robust, cell-based target engagement assays are indispensable for validating on-target activity and building a compelling case for a compound's therapeutic potential.
A Putative Target for 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one
The structure of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, also known as 1-methyl-5-azacytosine, bears a resemblance to nucleoside analogs. A closely related compound, 4-Amino-1,3,5-triazin-2(5H)-one (5-azacytosine), is associated with inhibitors of DNA methyltransferases (DNMTs), a class of enzymes crucial in epigenetic regulation.[2] This structural similarity provides a strong rationale to hypothesize that 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one may also engage with DNMTs or other proteins involved in nucleic acid metabolism. This guide will therefore focus on methodologies particularly well-suited for confirming engagement with such intracellular targets.
Comparative Analysis of Leading Target Engagement Methodologies
We will now delve into a comparative analysis of three powerful, yet distinct, methodologies for confirming target engagement in cells: the Cellular Thermal Shift Assay (CETSA), Drug Affinity Responsive Target Stability (DARTS), and Photo-affinity Labeling (PAL).
Table 1: At-a-Glance Comparison of Target Engagement Methods
Feature
Cellular Thermal Shift Assay (CETSA)
Drug Affinity Responsive Target Stability (DARTS)
Photo-affinity Labeling (PAL)
Principle
Ligand binding alters protein thermal stability.[3][4]
Ligand binding alters protein susceptibility to proteolysis.[5][6]
Covalent cross-linking of a photoreactive drug analog to its target upon UV irradiation.[7][8]
Western Blot, Mass Spectrometry (MS), Immunoassays.[4]
SDS-PAGE, Western Blot, Mass Spectrometry (MS).[6]
Mass Spectrometry (MS) for target ID and binding site analysis.[7]
Key Advantage
Physiologically relevant; no compound modification needed.[3][4]
No compound modification; relatively simple workflow.[5][6]
Provides direct evidence of binding and can identify the binding site.[7]
Key Limitation
Not all proteins exhibit a clear thermal shift; indirect measurement of binding.
May not be suitable for all proteins; sensitivity can be protease-dependent.[3]
Probe synthesis can be complex and may alter binding affinity.[3]
I. Cellular Thermal Shift Assay (CETSA): The Gold Standard for Label-Free Target Engagement
CETSA is a powerful biophysical method that leverages the principle of ligand-induced thermal stabilization of proteins.[3][4] The binding of a small molecule, such as 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one, to its target protein generally increases the protein's resistance to heat-induced denaturation.[4]
Experimental Workflow: A Visual Guide
Caption: CETSA workflow for assessing target engagement.
Detailed Protocol: Western Blot-Based CETSA
Cell Culture and Treatment:
Plate cells at an appropriate density and allow them to adhere overnight.
Treat cells with varying concentrations of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one or a vehicle control (e.g., DMSO) for a predetermined time.
Thermal Challenge:
Harvest cells and resuspend them in a suitable buffer.
Aliquot the cell suspension into PCR tubes.
Heat the aliquots to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler, followed by cooling at room temperature for 3 minutes.
Cell Lysis and Fractionation:
Lyse the cells by freeze-thaw cycles or using a suitable lysis buffer.
Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.
Analysis:
Carefully collect the supernatant containing the soluble protein fraction.
Determine the protein concentration of each sample.
Analyze equal amounts of protein by SDS-PAGE and Western blotting using an antibody specific to the putative target (e.g., DNMT1).
Interpreting the Data
A successful CETSA experiment will show a shift in the melting curve of the target protein in the presence of the compound. This is observed as a higher amount of soluble protein at elevated temperatures in the compound-treated samples compared to the vehicle control.
Advanced CETSA Approaches
Isothermal Dose-Response (ITDR) CETSA: This variation involves heating all samples at a single, optimized temperature while varying the compound concentration.[3] This allows for the determination of the compound's potency (EC50) in a cellular context.
Mass Spectrometry-Based CETSA (MS-CETSA or Thermal Proteome Profiling): Instead of a Western blot, this unbiased approach uses quantitative mass spectrometry to simultaneously assess the thermal stability of thousands of proteins.[9] This is particularly valuable for identifying off-targets and for target deconvolution when the primary target is unknown.[9]
II. Drug Affinity Responsive Target Stability (DARTS): A Protease-Based Alternative
DARTS operates on the principle that the binding of a small molecule to its target protein can alter the protein's conformation, thereby changing its susceptibility to protease digestion.[5][6] A compound-bound protein is often more resistant to proteolysis.[5]
Experimental Workflow: A Visual Guide
Caption: DARTS workflow for target engagement validation.
Detailed Protocol: DARTS with Western Blot Readout
Lysate Preparation and Treatment:
Prepare a cell lysate using a suitable lysis buffer.
Treat aliquots of the lysate with varying concentrations of 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one or a vehicle control.
Protease Digestion:
Add a protease (e.g., pronase, thermolysin) to each lysate aliquot and incubate for a specific time at room temperature. The choice of protease and digestion time requires optimization.
Stopping the Reaction and Analysis:
Stop the digestion by adding a protease inhibitor cocktail and SDS-PAGE loading buffer.
Boil the samples and analyze them by SDS-PAGE.
Visualize the results by Coomassie staining or perform a Western blot using an antibody against the putative target.
Interpreting the Data
In a successful DARTS experiment, the band corresponding to the target protein will be more prominent in the compound-treated lanes compared to the vehicle control, indicating protection from proteolytic degradation.
III. Photo-affinity Labeling (PAL): Direct and Covalent Target Identification
PAL is a powerful technique that provides direct evidence of a compound-target interaction by forming a covalent bond between a photoreactive analog of the compound and its target protein upon UV irradiation.[7][8] This method is particularly useful for identifying the specific binding site of a compound.[7]
Experimental Workflow: A Visual Guide
Caption: Photo-affinity labeling workflow for target identification.
Key Considerations for PAL
Probe Design and Synthesis: This is a critical and often challenging step. A photoreactive group (e.g., diazirine, benzophenone) and an affinity tag (e.g., biotin, alkyne) must be incorporated into the compound of interest without significantly altering its binding properties.
Experimental Controls: It is crucial to include control experiments, such as competition with the unmodified compound, to ensure that the probe is binding specifically to the target.
Data Interpretation
The primary readout for PAL is mass spectrometry, which is used to identify the proteins that have been covalently labeled by the probe. Subsequent peptide mapping can pinpoint the specific amino acid residues involved in the binding interaction.
Choosing the Right Method: A Decision-Making Framework
The selection of the most appropriate target engagement methodology depends on several factors, including the stage of the drug discovery project, the availability of specific reagents (e.g., antibodies, photoreactive probes), and the specific scientific question being addressed.
For initial validation of a known or putative target: CETSA and DARTS are excellent choices as they do not require compound modification.
For unbiased target deconvolution and off-target screening: MS-CETSA is the most powerful approach.
For definitive proof of a direct interaction and binding site identification: Photo-affinity labeling is the method of choice, provided a suitable probe can be synthesized.
Conclusion
Confirming the cellular target engagement of a novel compound like 4-Amino-1-methyl-1,3,5-triazin-2(1H)-one is a non-trivial but essential step in modern drug discovery. The methodologies outlined in this guide—CETSA, DARTS, and Photo-affinity Labeling—each offer unique advantages and present a powerful toolkit for researchers. By carefully considering the principles, workflows, and limitations of each technique, scientists can design robust experiments to confidently validate their compound's mechanism of action and accelerate the journey from a promising hit to a potential therapeutic.
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